2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

This guide provides a comprehensive overview of a robust and efficient method for the synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, a compound of interest for researchers in drug discovery and development. The synthesis is centered around the strategic application of reductive amination, a cornerstone of modern organic chemistry for the formation of carbon-nitrogen bonds. This document will delve into the mechanistic underpinnings of the chosen synthetic route, provide a detailed experimental protocol, and present the expected outcomes in a clear and concise format.

Introduction: The Significance of Substituted 2-Aminopropane-1,3-diols

The 2-amino-1,3-propanediol scaffold is a privileged motif in medicinal chemistry, forming the core of various biologically active molecules.[1][2][3] A notable example is Fingolimod (FTY720), an immunosuppressive drug used in the treatment of multiple sclerosis, which is a 2-substituted 2-aminopropane-1,3-diol.[1][3] The structural and stereochemical diversity that can be introduced at the amino group allows for the fine-tuning of a compound's pharmacological properties. The target molecule of this guide, 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, represents a novel variation on this theme, and its synthesis is of interest for the exploration of new chemical space in drug development programs.[4]

Synthetic Strategy: Reductive Amination

The most direct and efficient pathway for the synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is the reductive amination between 2-amino-2-methyl-1,3-propanediol and 2-methylbutanal. This one-pot reaction proceeds through the initial formation of an imine intermediate, which is then selectively reduced to the desired secondary amine.

The Reagents of Choice

• 2-Amino-2-methyl-1,3-propanediol (AMPD): A commercially available, sterically hindered primary amine that serves as the backbone of the target molecule.[5][6]

• 2-Methylbutanal: A branched-chain aldehyde that introduces the 2-methylbutyl group to the final product.[7][8][9]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): A mild and selective reducing agent.[10][11][12] Its steric bulk and the electron-withdrawing nature of the acetoxy groups moderate its reactivity, making it ideal for the selective reduction of the iminium ion in the presence of the starting aldehyde.[12][13] This minimizes the formation of side products that can arise from the reduction of the aldehyde.[10]

Mechanistic Overview

The reductive amination using sodium triacetoxyborohydride can be conceptualized as a two-step process occurring in a single reaction vessel:

• Imine/Iminium Ion Formation: The primary amine, 2-amino-2-methyl-1,3-propanediol, reacts with the carbonyl group of 2-methylbutanal to form a hemiaminal intermediate. This intermediate then dehydrates to form an imine, which can be protonated to an iminium ion. The rate of this step can be influenced by the solvent and the presence of an acid catalyst, though with aldehydes, a catalyst is often not necessary.[12]

• Hydride Reduction: Sodium triacetoxyborohydride then delivers a hydride ion to the electrophilic carbon of the iminium ion, reducing it to the final secondary amine product. The rate of reduction of the iminium ion is significantly faster than the reduction of the starting aldehyde, which is key to the high selectivity of this reaction.[12]

Experimental Protocol

The following is a generalized, yet detailed, protocol for the synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol. Researchers should consider this a starting point and may need to optimize conditions for their specific experimental setup.

Materials and Equipment

Reagent/Equipment	Details
2-Amino-2-methyl-1,3-propanediol	Purity ≥ 98%
2-Methylbutanal	Purity ≥ 98%
Sodium Triacetoxyborohydride (STAB)	Purity ≥ 95%
Anhydrous 1,2-Dichloroethane (DCE)	Solvent
Saturated Sodium Bicarbonate Solution	For workup
Dichloromethane (DCM)	For extraction
Anhydrous Magnesium Sulfate	For drying
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Nitrogen or Argon atmosphere setup
Standard laboratory glassware
Rotary evaporator
Thin-Layer Chromatography (TLC) or LC-MS	For reaction monitoring

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-amino-2-methyl-1,3-propanediol (1.0 equivalent).

• Solvent and Amine Addition: Dissolve the amine in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.1-0.2 M.

• Aldehyde Addition: To the stirred solution, add 2-methylbutanal (1.0 - 1.2 equivalents) dropwise at room temperature.

• Reducing Agent Addition: Under a nitrogen or argon atmosphere, add sodium triacetoxyborohydride (1.2 - 1.5 equivalents) portion-wise to the reaction mixture. The addition should be done carefully to control any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4 to 24 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously for 30 minutes to an hour.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

Visualizing the Synthesis

The synthetic workflow can be represented by the following diagram:

Caption: Synthetic workflow for 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

Conclusion

The synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol can be reliably achieved through a one-pot reductive amination protocol using sodium triacetoxyborohydride. This method is characterized by its mild reaction conditions, high selectivity, and operational simplicity, making it an attractive choice for both small-scale and larger-scale preparations. The insights and detailed protocol provided in this guide are intended to empower researchers to confidently synthesize this and other structurally related compounds for their research endeavors.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Retrieved from [Link]

• Common Reductive Amination Conditions. (n.d.). Retrieved from [Link]

• Kiuchi, M., Adachi, K., Kohara, T., Naito, Y., Ohtsuki, M., Hoshino, Y., Takeda, S., Chiba, K., & Fujita, T. (2000). Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols. Journal of Medicinal Chemistry, 43(15), 2946–2961. [Link]

• PubChem. (n.d.). 2-Methylbutanal. Retrieved from [Link]

• DrugFuture. (n.d.). 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link]

• Cory, M., Gee, S. K., & Tidwell, R. R. (1991). 2-[(arylmethyl) amino]-2-methyl-1,3-propanediol DNA intercalators. An examination of the effects of aromatic ring variation on antitumor activity and DNA binding. Journal of Medicinal Chemistry, 34(7), 1983-1990. [Link]

• Forró, E., & Fülöp, F. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 1118–1126. [Link]

• ResearchGate. (n.d.). Physical and Thermodynamic Properties of Aqueous 2-Amino-2-Methyl-1,3-Propanediol Solutions. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-[(arylmethyl) amino]-2-methyl-1,3-propanediol DNA intercalators. An examination of the effects of aromatic ring variation on antitumor activity and DNA binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CAS 96-17-3: 2-Methylbutanal | CymitQuimica [cymitquimica.com]
• 8. s3.oxea-chemicals.com [s3.oxea-chemicals.com]
• 9. 2-Methylbutanal | C5H10O | CID 7284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Sodium Triacetoxyborohydride [sigmaaldrich.com]

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Executive Summary

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (Molecular Formula: C9H21NO2) is an advanced, sterically hindered secondary aminodiol. It is structurally derived from 2-amino-2-methyl-1,3-propanediol (AMPD), a well-established Good's buffer and chemical intermediate[1]. By alkylating the primary amine of AMPD with a branched 2-methylbutyl group, the resulting molecule exhibits a profound shift in its physicochemical profile, transitioning from a highly water-soluble crystalline solid to an amphiphilic, lipophilic compound.

This technical guide details the structural causality, physical properties, and self-validating synthetic protocols for this specialized molecule, designed specifically for researchers in drug formulation and complex Active Pharmaceutical Ingredient (API) synthesis.

Structural Architecture and Physicochemical Profiling

The molecular architecture of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol features a hydrophilic 1,3-propanediol backbone coupled with a lipophilic 2-methylbutyl tail.

• Causality of Physical State : The parent compound, AMPD, is a highly crystalline solid (melting point 100–110 °C) due to extensive intermolecular hydrogen bonding[2][3]. The introduction of the branched 2-methylbutyl chain disrupts this crystalline lattice through steric bulk and increased degrees of freedom. Consequently, the target compound exists as a viscous liquid or low-melting waxy solid at standard temperature and pressure.

• Acid-Base Causality : AMPD has a pKa of 8.8 at 25 °C. While secondary amines typically exhibit slightly higher basicity due to the electron-donating inductive effect of the alkyl group, the severe steric shielding around the nitrogen atom in this molecule restricts the solvation of the conjugate acid. Thus, the pKa remains stabilized in the 8.5–9.0 range, making it an excellent buffer for physiological to slightly alkaline environments.

Table 1: Physicochemical Properties

Property	Value	Rationale / Causality
Molecular Formula	C9H21NO2	Core AMPD + 2-Methylbutyl group
Molecular Weight	175.27 g/mol	Calculated from atomic mass
Physical State (25°C)	Viscous liquid / Waxy solid	Branched alkyl chain disrupts the crystalline lattice
Estimated pKa	8.5 – 9.0	Secondary amine basicity offset by steric shielding
Estimated LogP	0.8 – 1.2	Increased lipophilicity due to the C5 aliphatic tail
H-Bond Donors	3	Two hydroxyl groups (-OH) and one secondary amine (-NH)
H-Bond Acceptors	3	Two oxygen atoms and one nitrogen atom
TPSA	52.5 Ų	Optimal for membrane permeability in drug formulation

Chemical Reactivity and Ligand Potential

Because the nitrogen atom is flanked by a quaternary carbon (C2 of the propanediol) and a branched alkyl chain, it acts as a sterically hindered base.

• Nucleophilicity : The compound is a poor nucleophile for SN2 reactions. This is highly advantageous in drug formulation, where preventing unwanted API degradation (e.g., transamidation with ester/amide-based drugs) is critical.

• Coordination Chemistry : Like its parent AMPD, which is used to synthesize multinuclear metal complexes[4], this N-alkylated derivative acts as a bidentate or tridentate ligand. The lipophilic tail enhances the solubility of the resulting metal complexes in organic solvents, facilitating homogenous catalysis.

Experimental Workflow: Selective Synthesis via Reductive Amination

To synthesize 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, direct alkylation of AMPD with an alkyl halide is strongly discouraged. Direct alkylation suffers from poor atom economy and inevitably yields a mixture of primary, secondary, and tertiary amines due to over-alkylation.

Instead, Reductive Amination is the protocol of choice. By reacting AMPD with 2-methylbutanal in the presence of sodium triacetoxyborohydride (NaBH(OAc)₃), the reaction is driven selectively to the secondary amine.

Causality of Reagent Selection

NaBH(OAc)₃ is a mild reducing agent. Unlike sodium borohydride (NaBH₄), which would prematurely reduce the 2-methylbutanal directly to 2-methyl-1-butanol, NaBH(OAc)₃ selectively reduces the protonated iminium intermediate. This kinetic preference ensures near-quantitative yields of the target secondary amine without side-product formation. For mechanistic validation, refer to the.

Step-by-Step Protocol (Self-Validating System)

• Imine Condensation : Dissolve 1.0 equivalent of AMPD in anhydrous dichloromethane (DCM). Add 1.05 equivalents of 2-methylbutanal. Stir at room temperature for 2 hours. The slight excess of aldehyde ensures complete conversion of the AMPD.

• Reduction : Add 1.5 equivalents of NaBH(OAc)₃ portion-wise to the reaction mixture. Stir for 12 hours at room temperature.

• In-Process Validation (TLC) : Spot the reaction mixture alongside the AMPD starting material on a silica gel TLC plate. Develop in a highly polar solvent system (e.g., DCM:MeOH:NH₄OH 90:9:1). Stain with .

  • Self-Validation Logic: AMPD (a primary amine) will stain deep purple. The product (a secondary amine) will stain distinctively yellow/brown, confirming the success of the reductive amination and the absence of unreacted starting material.

• Quench and Extraction : Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid byproduct. Extract the aqueous layer three times with ethyl acetate (EtOAc). The lipophilic 2-methylbutyl tail ensures the product partitions cleanly into the organic phase.

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography if trace aldehyde remains.

Figure 1: Step-by-step self-validating synthetic workflow for the reductive amination of AMPD.

Applications in Drug Development

• Lipophilic Buffering : Traditional biological buffers (like Tris or AMPD) are highly hydrophilic and perform poorly in lipid-based drug delivery systems (LBDDS)[5]. The amphiphilic nature of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol allows it to partition into lipid bilayers, stabilizing the pH of liposomal formulations and microemulsions without precipitating out of the lipid phase.

• Permeation Enhancement : The compound's structural similarity to known penetration enhancers allows it to temporarily fluidize the stratum corneum, making it a valuable excipient in transdermal API delivery systems.

References

• Title : 2-Amino-2-methyl-1,3-propanediol Compound Summary Source : PubChem, National Library of Medicine URL :[Link]

• Title : Reductive Amination Mechanism and Reagent Causality Source : Organic Chemistry Portal URL :[Link]

Sources

• 1. 2-Amino-2-methyl-1,3-propanediol | C4H11NO2 | CID 1531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-2-methyl-1,3-propanediol | 115-69-5 [chemicalbook.com]
• 3. 2-Amino-2-methyl-1,3-propanediol, GR 99% 115-69-5 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]

Strategic Utilization of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS 1557321-75-1) in Advanced Molecular Scaffolding

Executive Summary

In the landscape of fragment-based drug discovery (FBDD) and complex lipid nanoparticle (LNP) formulation, the selection of versatile, metabolically stable molecular scaffolds is paramount. The compound 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS: 1557321-75-1) represents a highly specialized branched amino alcohol that bridges the gap between structural rigidity and functional versatility. As a Senior Application Scientist, I have designed this technical guide to elucidate the physicochemical rationale, synthetic utility, and self-validating protocols required to integrate this scaffold into advanced drug development pipelines.

Structural Rationale and Pharmacokinetic Impact

The architecture of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is not arbitrary; it is engineered for specific pharmacokinetic (PK) and pharmacodynamic (PD) outcomes. The molecule features three critical pharmacophoric elements:

• The 1,3-Diol System: Provides a hydrophilic "bite angle" ideal for hydrogen bonding or forming acetals/ketals. This enhances the Topological Polar Surface Area (tPSA), improving aqueous solubility.

• The Sterically Hindered Secondary Amine: The attachment of the 2-methylbutyl group provides significant steric bulk around the nitrogen center. Causality: This steric shielding kinetically slows down N-oxidation and enzymatic degradation (e.g., by monoamine oxidases), a critical factor in prolonging the half-life of downstream drug candidates.

• The Quaternary Alpha-Carbon: The presence of a methyl group at the 2-position (alpha to the amine and hydroxyls) prevents alpha-proton abstraction. Causality: This eliminates the risk of unwanted racemization or oxidative degradation at the alpha position, ensuring structural stability during aggressive synthetic conditions.

Quantitative Data: Physicochemical Profiling

The following tables summarize the core identity and predictive impact of the scaffold's functional groups.

Table 1: Chemical Identity and Properties

Property	Value	Source
IUPAC Name	2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol	[1]
CAS Number	1557321-75-1	[1]
Molecular Formula	C9H21NO2	[2]
Molecular Weight	175.27 g/mol	[2]
MDL Number	MFCD24271386

Table 2: Predictive Pharmacokinetic (PK) Impact

Functional Feature	Pharmacokinetic/Pharmacodynamic Impact	Mechanistic Causality
1,3-Diol System	Enhances aqueous solubility.	Provides two H-bond donors/acceptors, optimizing tPSA for target protein anchoring.
Secondary Amine	Modulates pKa for pH-dependent ionization.	Crucial for formulation into ionizable lipid nanoparticles (LNPs) for RNA delivery.
2-Methylbutyl Moiety	Increases lipophilicity (LogP).	Shields the amine from rapid enzymatic degradation, enhancing metabolic stability.

Mechanistic Role in Synthetic Chemistry

Amino-1,3-diols are notorious for their dual reactivity. According to recent methodologies in amino-1,3-diol chemistry[3], when these scaffolds are reacted with aromatic aldehydes, the primary thermodynamic trajectory favors the formation of Schiff bases (imines). However, under prolonged dehydrating conditions with excess aldehyde, the 1,3-diol moiety can undergo cyclization to form a 1,3-dioxane derivative[3].

To utilize CAS 1557321-75-1 effectively, this dual-reactivity must be strictly controlled. The addition of a mild base catalyst (like piperidine) selectively drives imine formation while preventing the acidic conditions required for 1,3-dioxane acetalization.

Synthetic pathway of Schiff base and 1,3-dioxane derivation from the amino-1,3-diol scaffold.

Self-Validating Experimental Protocol: Controlled Imine Synthesis

To prevent the generation of heterogeneous mixtures, researchers must employ a self-validating synthetic protocol. The following methodology details the controlled synthesis of a Schiff base from CAS 1557321-75-1, utilizing intrinsic feedback loops to verify reaction success without relying solely on post-reaction assays.

Step-by-Step Methodology

Step 1: Stoichiometric Reagent Preparation

• Action: Dissolve 1.0 equivalent of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (1.75 g, ~10 mmol) and exactly 1.0 equivalent of the target aromatic aldehyde in 50 mL of anhydrous toluene.

• Causality: Toluene is specifically chosen because it forms an azeotrope with water. Strict 1:1 stoichiometry prevents the excess aldehyde from triggering secondary 1,3-dioxane formation[3].

Step 2: Catalytic Activation

• Action: Add 0.1 equivalents of piperidine to the reaction mixture.

• Causality: Piperidine acts as a mild secondary amine base. It transiently activates the aldehyde via iminium ion formation, accelerating the nucleophilic attack by the sterically hindered secondary amine of our scaffold, without causing unwanted aldol condensations[3].

Step 3: Reflux and Real-Time Validation (The Self-Validating Step)

• Action: Equip the flask with a Dean-Stark trap and reflux at 110°C. Monitor the water collection.

• Causality: Removing water shifts the thermodynamic equilibrium toward the Schiff base (Le Chatelier’s Principle).

• Self-Validation: The reaction progress is intrinsically tied to water evolution. For a 10 mmol scale, the theoretical yield of water is exactly 0.18 mL. When the water volume in the Dean-Stark trap plateaus at 0.18 mL, the system visually and quantitatively validates that 100% conversion has been achieved.

Step 4: Orthogonal Verification via NMR

• Action: Remove the solvent in vacuo and perform 1H-NMR (400 MHz, DMSO-d6) on the crude product.

• Causality: Confirms the structural integrity and absence of side products.

• Self-Validation: The disappearance of the aldehyde proton signal (~10.0 ppm) and the emergence of a distinct imine proton signal (~8.2–8.5 ppm) mathematically proves the conversion. The preservation of the 1,3-diol protons (~3.45–3.56 ppm) confirms that the secondary 1,3-dioxane reaction did not occur[3].

Self-validating high-throughput screening workflow for amino-1,3-diol derivatives.

References

• Al-Majidi, S. M., et al. "Synthesis of a remarkable new Schiff bases series via an amino-1, 3-diol substrate." Journal of Population Therapeutics and Clinical Pharmacology, 30(2):249-256, March 2023. Available at:[Link]

Sources

• 1. 2-methyl-2-[(2-methylbutyl)amino]propane-1,3-diol | 1557321-75-1 [sigmaaldrich.com]
• 2. 1038285-69-6|2-Methyl-2-[(2-methylbutyl)amino]propan-1-ol|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]

Engineering Asymmetric Transformations: The Catalytic Potential of Novel Aminodiols

Executive Summary

The synthesis of enantiopure compounds remains a cornerstone of modern drug development and fine chemical manufacturing. As a Senior Application Scientist, I have observed a paradigm shift toward utilizing renewable, naturally derived chiral pools for catalyst design. Among these, novel aminodiols—often derived from monoterpenes like (-)-β-pinene or perillaldehyde—have emerged as highly tunable, privileged ligands in asymmetric catalysis[1],[2].

This technical guide explores the mechanistic causality, structural advantages, and practical applications of aminodiol ligands. By dissecting their role in classic transformations, such as the enantioselective addition of diethylzinc to aldehydes, we provide a self-validating framework for integrating these catalysts into your synthetic workflows.

Mechanistic Causality: The Power of the Aminodiol Scaffold

The efficacy of a chiral ligand is dictated by its ability to restrict the conformational freedom of the transition state. Aminodiols possess a 1,2-diol and a 1,3-amino alcohol motif, providing multiple coordination sites (N, O, O) for transition metals like Zinc, Titanium, or Aluminum[1],[3].

• Rigidity through Coordination: When an aminodiol coordinates with a metal center (e.g., Zn(II)), it forms a highly rigid bicyclic chelate complex. Experimental modeling demonstrates that the highly rigid structure of O-benzyl aminodiol derivatives in the transition states leads to superior selectivities compared to flexible moieties[1].

• Steric Directing Groups: The enantioselective nature of the catalytic activity is heavily N-substituent-dependent[1]. Bulky groups, such as an N-(S)-1-phenylethyl substituent, create a steric wall that effectively blocks one face of the coordinated prochiral aldehyde, forcing the incoming nucleophile to attack exclusively from the Re or Si face.

Catalytic cycle of enantioselective diethylzinc addition mediated by aminodiols.

Key Catalytic Applications

• Enantioselective Addition of Diethylzinc to Aldehydes: This is the benchmark reaction for evaluating new chiral ligands. For instance, pinane-based O-benzyl aminodiols yield up to 80% ee with (R)-selectivity[1], while perillaldehyde-based regioisomers can achieve up to 94% ee[2].

• Asymmetric Michael Additions: Beyond zinc, C2-symmetric chiral aminodiols have been employed to form heterobimetallic Al-Li complexes. These catalysts successfully promote the asymmetric Michael addition of malonic esters to cyclic α,β-unsaturated enones[3].

• Epoxidation and Ring-Opening Cascades: Aminodiols are not just catalysts; they are also valuable synthetic targets. Recent advances demonstrate the synthesis of virtually enantiopure aminodiols (up to >99.9% ee) with three adjacent stereogenic centers via a combined asymmetric epoxidation and tungsten-catalyzed aminolysis cascade[4].

Quantitative Performance Analysis

To facilitate ligand selection, the following table summarizes the catalytic performance of various novel aminodiol scaffolds in the enantioselective addition of diethylzinc to benzaldehyde.

Chiral Ligand Scaffold	Derivation Source	Reagent	Enantiomeric Excess (ee %)	Major Enantiomer	Ref
O-benzyl N-(S)-1-phenylethyl aminodiol	(-)-β-Pinene	Diethylzinc	80%	(R)	[1]
O-benzyl aminodiol (Derivative 20)	(-)-β-Pinene	Diethylzinc	74%	(S)	[1]
3-amino-1,2-diol regioisomer	Perillaldehyde	Diethylzinc	Up to 94%	Variable	[2]
3,4-diamino-1,2:5,6-O-isopropylidene-D-mannitol	D-Mannitol	Diethylzinc	93%	Not Specified	[5]

Self-Validating Experimental Protocol: Enantioselective Diethylzinc Addition

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every step is grounded in chemical causality to prevent catalyst degradation and maximize enantiomeric excess[5].

Materials Required:

• Chiral aminodiol ligand (20 mol%)

• Titanium(IV) isopropoxide (1.4 eq)

• 1M Diethylzinc in hexane (3.0 eq)

• Prochiral Aldehyde (1.0 eq)

• Anhydrous hexane

Step-by-Step Methodology:

• Catalyst Formation (In Situ): Place a dry Schlenk flask under a strict Argon atmosphere. Dissolve the chiral ligand (0.05 mmol) in anhydrous hexane (0.25 mL), followed by the addition of Titanium(IV) isopropoxide (104 µL, 0.35 mmol)[5].

  • Causality: Ti(O-iPr)4 acts as a Lewis acid to activate the aldehyde and facilitates rapid transmetalation. The Argon atmosphere and anhydrous solvent are critical; moisture rapidly hydrolyzes Et2Zn into ethane gas and insoluble Zn(OH)2, permanently destroying the catalytic cycle.

• Reagent Activation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add the 1M Et2Zn solution (0.75 mL, 0.75 mmol) dropwise[5].

  • Causality: The initial complexation between the metal centers and the aminodiol is highly exothermic. Cooling mitigates thermal spikes that could lead to non-enantioselective background alkylation.

• Substrate Addition: Introduce the aldehyde (0.25 mmol) to the cooled mixture, then allow the reaction to warm to room temperature. Stir for 20 hours[5].

  • Causality: Warming to room temperature provides the necessary kinetic energy to overcome the activation barrier of the highly ordered, rigidified transition state.

• Quench and Workup: Quench the reaction by slowly adding a saturated aqueous solution of NH4Cl. Extract the aqueous layer multiple times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure[5].

  • Causality: A mild NH4Cl quench safely protonates the zinc alkoxide intermediate to yield the final chiral alcohol while neutralizing excess Et2Zn without violent exothermic hydrolysis.

• Self-Validation (Analysis): Determine the conversion rate via 1H NMR spectroscopy of the crude mixture. Determine the enantiomeric excess (ee%) using chiral High-Performance Liquid Chromatography (HPLC) against racemic standards.

  • Causality: Independent verification of both yield (NMR) and selectivity (HPLC) ensures the catalytic cycle was not short-circuited by achiral background reactions.

Self-validating experimental workflow for aminodiol-catalyzed asymmetric additions.

References

• [1] Synthesis and Investigation of Pinane-Based Chiral Tridentate Ligands in the Asymmetric Addition of Diethylzinc to Aldehydes | Source: mdpi.com | 1

• [2] Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers | Source: semanticscholar.org |2

• [4] Synthesis of Virtually Enantiopure Aminodiols with Three Adjacent Stereogenic Centers by Epoxidation and Ring-Opening | Source: nih.gov | 4

• [3] Chapter 19: Aluminium-based Catalysts for Asymmetric Transformations | Source: rsc.org |3

• [5] A Comparative Guide to Alternative Chiral Ligands for Enantioselective Additions | Source: benchchem.com | 5

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. books.rsc.org [books.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Rational Design, Synthesis, and Characterization of Substituted Propanediols: A Technical Whitepaper

Executive Summary

Substituted propanediols represent a foundational class of centrally acting neurotherapeutics, historically pivotal in the transition from simple sedatives to targeted anxiolytics and anticonvulsants. Originating from early investigations into muscle relaxants, the structural evolution of these compounds demonstrates a masterclass in rational drug design—specifically, the mitigation of metabolic liabilities through strategic functional group modification. This whitepaper details the discovery pipeline, synthetic methodologies, and pharmacological characterization of substituted propanediols, providing actionable protocols for modern drug development professionals.

Pharmacophore Evolution & Rational Drug Design

The discovery of substituted propanediols was driven by the clinical limitations of early central nervous system (CNS) depressants. In 1946, Frank Berger and William Bradley identified the muscle-relaxant properties of mephenesin, a 1,2-propanediol derivative [1]. However, mephenesin was severely limited by its rapid in vivo oxidation, resulting in an exceptionally short duration of action [2].

To overcome this, researchers shifted the pharmacophore to a 1,3-propanediol scaffold. By introducing alkyl or aryl substitutions at the C2 position (e.g., 2,2-diethyl-1,3-propanediol, or DEP), investigators successfully enhanced the anticonvulsant properties of the molecule. Yet, the primary hydroxyl groups remained vulnerable to rapid glucuronidation and oxidation [2].

The critical breakthrough was the carbamate esterification of the 1,3-propanediol backbone. By converting the free hydroxyls into dicarbamates, the molecule was sterically and electronically shielded from rapid enzymatic degradation. This modification yielded meprobamate (2-methyl-2-n-propyl-1,3-propanediol dicarbamate), the first drug specifically marketed as an anxiolytic, characterized by a vastly prolonged half-life and potent subcortical activity [3].

Rational drug design workflow from mephenesin to long-acting propanediol dicarbamates.

Chemical Synthesis & Structural Characterization

The synthesis of substituted propanediol dicarbamates requires precise control over esterification to prevent unwanted side reactions. While direct esterification is possible, the steric hindrance introduced by C2-substitutions (creating a neopentyl-like center) often necessitates highly reactive intermediates. The industry standard utilizes the phosgenation of the substituted propanediols followed by the amidation of the resulting bis-(chlorocarbonate) derivatives [4]. Alternatively, monocarbamates can be synthesized via the ammonolysis of cyclic carbonates [4].

Protocol 1: Synthesis of 2,2-Disubstituted-1,3-Propanediol Dicarbamates

Causality & Design: Phosgenation is selected over direct carbamoylation because the highly reactive bis-chlorocarbonate intermediate forces the complete conversion of the sterically hindered hydroxyl groups.

Step-by-Step Methodology:

• Phosgenation: Dissolve the purified 2-substituted-1,3-propanediol (e.g., 1-aryl-2,2-dimethyl-1,3-propanediol [5]) in anhydrous toluene. Cool the reactor to 0–5°C. Slowly bubble a stoichiometric excess of phosgene ( COCl2​ ) into the solution under heavy stirring.

  • Self-Validation: Monitor the off-gassing of HCl . The cessation of HCl evolution indicates the quantitative formation of the bis-chlorocarbonate intermediate.

• Amidation: Transfer the bis-chlorocarbonate solution dropwise into a vigorously stirred solution of cold aqueous ammonium hydroxide ( NH4​OH ).

  • Causality: Maintaining a temperature below 5°C is critical during amidation to prevent the aqueous hydrolysis of the chlorocarbonate back into the starting diol.

• Isolation: Allow the reaction to warm to room temperature. Filter the precipitated dicarbamate crystals under a vacuum. Wash extensively with ice-cold distilled water to remove residual ammonium chloride salts.

• Purification & Structural Validation: Recrystallize the crude product from hot ethanol.

  • Self-Validation: Perform FTIR and NMR spectroscopy. Successful conversion is validated by the complete disappearance of the broad −OH stretch (~3300 cm−1 ) and the emergence of sharp −NH2​ stretches (~3400, 3200 cm−1 ) alongside a strong carbamate C=O stretch (~1700 cm−1 ).

Pharmacological Characterization & Mechanism of Action

Substituted propanediols exert their primary effects on the subcortical regions of the central nervous system, specifically targeting the thalamus and the limbic system [6]. Unlike traditional sedatives that globally depress cortical activity, propanediols act as allosteric modulators of the GABAA​ receptor complex. By binding to a distinct site on the receptor, they prolong the opening frequency of the chloride ion channel, facilitating neuronal hyperpolarization and reducing interneuronal excitability.

Pharmacodynamic signaling pathway of substituted propanediols via GABAergic modulation.

Quantitative Pharmacological Data

The structural modifications from simple diols to heavily substituted dicarbamates yield distinct pharmacological profiles, summarized below:

Compound	Chemical Scaffold	Primary Indication	Mean Protective Dose ( ED50​ ) vs Metrazol	Duration of Action
Mephenesin	3-(2-methylphenoxy)-1,2-propanediol	Muscle Relaxant	Ineffective at sub-lethal doses	< 1 hour
DEP	2,2-diethyl-1,3-propanediol	Anticonvulsant	~150 mg/kg	1-2 hours
Meprobamate	2-methyl-2-n-propyl-1,3-propanediol dicarbamate	Anxiolytic / Sedative	~80 mg/kg	6-8 hours
Felbamate	2-phenyl-1,3-propanediol dicarbamate	Antiepileptic	~15 mg/kg	> 12 hours

Functional Validation Workflows

To accurately characterize the efficacy of newly synthesized propanediol derivatives, in vivo screening must isolate subcortical GABAergic activity from general toxicity. The Metrazol (pentylenetetrazol) antagonism assay is the gold standard for this validation.

Protocol 2: In Vivo Anticonvulsant Screening (Metrazol Antagonism)

Causality & Design: Metrazol induces seizures by directly inhibiting GABAA​ receptor function. Compounds that successfully elevate the seizure threshold against Metrazol specifically validate the GABAergic mechanism of action inherent to propanediols.

Step-by-Step Methodology:

• Subject Preparation: Fast adult male Swiss Webster mice (20-25g) for 12 hours prior to testing. Causality: Fasting ensures uniform gastrointestinal absorption if dosed orally, or prevents metabolic variance if dosed intraperitoneally (i.p.).

• Dosing Regimen: Suspend the synthesized propanediol in a 0.5% methylcellulose vehicle. Administer via i.p. injection across logarithmically spaced dose cohorts (e.g., 10, 30, 100, 300 mg/kg).

• Metrazol Challenge: Exactly 30 minutes post-administration, inject a known convulsive dose of Metrazol (85 mg/kg, s.c.) into the posterior neck fold.

• Observation & Self-Validation: Monitor subjects in isolated chambers for 30 minutes. Protection is defined as the absolute absence of a single episode of clonic spasms lasting at least 5 seconds.

  • Self-Validation System: A parallel control group receiving only the methylcellulose vehicle must exhibit a 100% seizure rate. If the control group fails to seize, the Metrazol stock is degraded, and the assay invalidates itself. Calculate the ED50​ (Effective Dose for 50% protection) using probit analysis based on the dose-response curve.

References

• , Archive.org. 2.1, Justia Law. 3.2, ResearchGate. 4.3, ResearchGate. 5.4, Canadian Science Publishing.

• 5, International Network for the History of Neuropsychopharmacology.

Sources

• 1. law.justia.com [law.justia.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Sedative [inhn.org]

An In-Depth Technical Guide to the Theoretical Modeling of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Introduction

In the landscape of drug discovery and material science, the ability to predict the behavior and properties of novel molecules is paramount. This guide provides a comprehensive technical framework for the theoretical modeling of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, a molecule with potential applications stemming from its structural similarity to pharmacologically and cosmetically relevant compounds. As this specific molecule is not extensively characterized in existing literature, this document serves as a foundational roadmap for researchers, scientists, and drug development professionals to elucidate its physicochemical properties and potential bioactivity through computational methods.

The target molecule, 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, is a substituted aminodiol. Its structure consists of a propane-1,3-diol backbone, which is known for its use as a solvent and humectant in cosmetic and pharmaceutical formulations.[1][2][3][4][5] The presence of a methyl group and a larger 2-methylbutylamino side chain suggests the potential for specific steric and electronic properties that could influence its interaction with biological targets or its performance in material applications. Derivatives of aminopropanediol have been investigated for their immunosuppressive actions, highlighting the potential pharmacological relevance of this class of compounds.[6]

This guide will detail a multi-faceted theoretical modeling approach, beginning with the fundamental construction of the molecule's three-dimensional structure, followed by in-depth analysis using quantum mechanics and molecular dynamics, and culminating in an exploration of its potential for quantitative structure-activity relationship (QSAR) studies.

Foundational Physicochemical Properties of Core Structures

To build a robust theoretical model, it is essential to understand the properties of the foundational components of the target molecule. The following tables summarize the key physicochemical properties of 2-Amino-2-methyl-1,3-propanediol and 2-Methyl-1,3-propanediol, which form the core of our target compound.

Table 1: Physicochemical Properties of 2-Amino-2-methyl-1,3-propanediol

Property	Value	Source
Molecular Formula	C4H11NO2	[7]
Molecular Weight	105.14 g/mol	[7]
Melting Point	100-110 °C
Boiling Point	151 °C/10 mmHg
pKa (25 °C)	8.8
pH (105.1 g/L at 25 °C)	10.5-11.5
Solubility in Water	Very soluble	[8]

Table 2: Physicochemical Properties of 2-Methyl-1,3-propanediol

Property	Value	Source
Molecular Formula	C4H10O2	[9]
Molecular Weight	90.12 g/mol
Melting Point	-91 °C
Boiling Point	123-125 °C/20 mmHg	[10]
Density	1.015 g/mL at 25 °C	[10][11]
Refractive Index	n20/D 1.445

Comprehensive Theoretical Modeling Workflow

The theoretical modeling of a novel molecule like 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is a systematic process. The following workflow provides a logical progression from initial structure generation to dynamic simulation and property prediction.

Caption: Overall workflow for the theoretical modeling of a novel small molecule.

Part 1: 3D Structure Generation and Initial Optimization

The first step in any theoretical modeling study is to generate a plausible three-dimensional structure of the molecule.

Protocol for 3D Structure Generation:

• 2D Sketching : Draw the 2D structure of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol using chemical drawing software like ChemDraw or MarvinSketch.

• Conversion to 3D : Convert the 2D structure into a 3D model. Most chemical drawing software has this functionality built-in.

• Initial Cleaning and Energy Minimization : Use a molecular mechanics force field (e.g., MMFF94 or UFF) to perform an initial energy minimization. This step resolves any unrealistic bond lengths or angles created during the 2D-to-3D conversion. Software like Avogadro or Chimera can be used for this purpose.

Part 2: Quantum Mechanical (QM) Calculations

QM calculations provide a detailed understanding of the electronic structure and properties of a molecule. Density Functional Theory (DFT) is a widely used method that offers a good balance between accuracy and computational cost.

Protocol for DFT-based Geometry Optimization and Property Calculation:

• Input File Preparation : Prepare an input file for a QM software package (e.g., Gaussian, ORCA). This file should specify the initial coordinates of the atoms, the desired level of theory and basis set (e.g., B3LYP/6-31G(d,p)), and the type of calculation (geometry optimization).

• Geometry Optimization : Run the geometry optimization calculation. This will find the lowest energy conformation of the molecule.

• Frequency Calculation : Perform a frequency calculation on the optimized geometry to confirm that it is a true minimum (i.e., no imaginary frequencies). This calculation also provides the predicted vibrational (IR) spectrum.

• Electronic Property Calculation : Using the optimized geometry, perform a single-point energy calculation to determine various electronic properties, including:

  • HOMO and LUMO energies : The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies are crucial for understanding the molecule's reactivity.

  • Electrostatic Potential (ESP) Map : This visualizes the charge distribution on the molecule's surface, indicating regions that are electron-rich (nucleophilic) or electron-poor (electrophilic).

  • Dipole Moment : This provides a measure of the molecule's overall polarity.

• NMR Spectra Prediction : If required, NMR shielding tensors can be calculated to predict the 1H and 13C NMR spectra of the molecule.

Part 3: Molecular Dynamics (MD) Simulations

MD simulations provide insights into the dynamic behavior of a molecule over time, including its conformational flexibility and interactions with its environment.

Protocol for MD Simulation:

• Force Field Parameterization : Assign a suitable force field (e.g., AMBER, CHARMM, GROMOS) to the molecule. For novel molecules, it may be necessary to generate custom parameters, often derived from QM calculations.

• System Setup :

  • Solvation : Place the molecule in a simulation box and solvate it with a chosen solvent (e.g., water).

  • Ionization : Add ions to neutralize the system and to mimic physiological salt concentrations.

• Energy Minimization : Minimize the energy of the entire system to remove any steric clashes.

• Equilibration : Gradually heat the system to the desired temperature and then equilibrate it at that temperature and pressure (NVT and NPT ensembles).

• Production Run : Run the simulation for a desired length of time (nanoseconds to microseconds) to collect data on the molecule's trajectory.

• Trajectory Analysis : Analyze the trajectory to understand the molecule's dynamic properties, such as:

  • Root Mean Square Deviation (RMSD) : To assess the stability of the molecule's conformation over time.

  • Root Mean Square Fluctuation (RMSF) : To identify flexible regions of the molecule.

  • Hydrogen Bond Analysis : To study intramolecular and intermolecular hydrogen bonding patterns.

Part 4: Quantitative Structure-Activity Relationship (QSAR) Modeling

If the goal is to explore the potential of a series of related molecules for a specific biological activity, QSAR modeling can be a powerful tool. This requires a dataset of molecules with known activities.

Caption: A typical workflow for developing a QSAR model.

Protocol for QSAR Model Development:

• Data Collection : Compile a dataset of molecules with experimentally determined biological activities.

• Molecular Descriptor Calculation : For each molecule in the dataset, calculate a wide range of molecular descriptors (e.g., constitutional, topological, geometrical, and quantum-chemical).

• Data Preprocessing : Pre-process the data by removing constant or highly correlated descriptors and scaling the remaining ones.

• Data Splitting : Divide the dataset into a training set for model development and a test set for external validation.

• Model Building : Use a statistical method, such as Multiple Linear Regression (MLR), Partial Least Squares (PLS), or machine learning algorithms like Support Vector Machines (SVM), to build a model that correlates the molecular descriptors with the biological activity.

• Model Validation : Validate the model's predictive power using internal (e.g., cross-validation) and external (using the test set) validation techniques.

• Prediction : Use the validated QSAR model to predict the activity of new, untested molecules like 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

Conclusion

The theoretical modeling of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, while challenging due to the lack of existing experimental data, is a feasible and highly valuable endeavor. By systematically applying the multi-faceted computational workflow detailed in this guide—from initial 3D structure generation to in-depth quantum mechanical analysis, dynamic simulations, and predictive QSAR modeling—researchers can gain significant insights into the molecule's physicochemical properties, conformational behavior, and potential for various applications. This in-silico approach not only accelerates the discovery process but also provides a rational basis for prioritizing experimental studies, ultimately saving time and resources in the development of new drugs and materials.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 1531, 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link][7]

• Chemister.ru. (n.d.). 2-amino-2-methyl-1,3-propanediol. Retrieved from [Link][8]

• Cosmetics Info. (n.d.). 1,3-Propanediol. Retrieved from [Link][1]

• Kim, Y., Park, D., & Lee, K. (2008). Physicochemical Properties of Aqueous Solutions of 2-Amino-2-hydroxymethyl-1,3-propanediol. Journal of Chemical & Engineering Data, 53(11), 2577–2580.[12]

• National Institute of Standards and Technology. (n.d.). Propane-1,3-diol, 2-methyl-. In NIST Chemistry WebBook. Retrieved from [Link][9]

• Mondal, A., & Samanta, A. (2015). Physical and Thermodynamic Properties of Aqueous 2-Amino-2-Methyl-1,3-Propanediol Solutions. Journal of Chemical & Engineering Data, 60(9), 2658–2665.[13]

• Healthline. (2018). Propanediol in Cosmetics: Is It Safe to Use? Retrieved from [Link][2]

• Swadesh India Chemical Pvt. Ltd. (n.d.). Propanediol Manufacturer in India. Retrieved from [Link][3]

• Orientana.pl. (2025). Propanediol - What is it? Properties, effects, and uses in cosmetics. Retrieved from [Link][4]

• SkinKraft. (2021). The Important Role Of Propanediol In Your Skincare. Retrieved from [Link][5]

• Ottokemi. (n.d.). 2-Methyl-1,3-propanediol, 99%. Retrieved from [Link][11]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 66220, 2-Methyl-2-propylpropane-1,3-diol. Retrieved from [Link][14]

• Google Patents. (n.d.). DE69825056T2 - 2-AMINOPROPAN-1,3-DIOL COMPOUNDS, THEIR MEDICAL APPLICATION AND INTERMEDIATES TO THEIR SYNTHESIS. Retrieved from [6]

• Li, Y., et al. (2025). Menthol and Its Derivatives: Exploring the Medical Application Potential. Engineering in Life Sciences.[15]

• ResearchGate. (n.d.). Amide as a Potential Pharmacophore for Drug Designing of Novel Anticonvulsant Compounds. Retrieved from [Link][16]

• Starčević, M., et al. (2025). New Amidino-Substituted Benzimidazole Derivatives as Human Dipeptidyl Peptidase III Inhibitors: Synthesis, In Vitro Evaluation, QSAR, and Molecular Docking Studies. Molecules.

• Cindrić, M., et al. (2024). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. Molecules.[17]

Sources

• 1. The main use of 1,3 propanediol in cosmetics [sprchemical.com]
• 2. Propanediol in Cosmetics: Is It Safe to Use? [healthline.com]
• 3. Propanediol Manufacturer & Supplier In India - Bio-Based Humectant Supplier [swadeshindia.in]
• 4. orientana.pl [orientana.pl]
• 5. skinkraft.com [skinkraft.com]
• 6. DE69825056T2 - 2-AMINOPROPAN-1,3-DIOL COMPOUNDS, THEIR MEDICAL APPLICATION AND INTERMEDIATES TO THEIR SYNTHESIS - Google Patents [patents.google.com]
• 7. 2-Amino-2-methyl-1,3-propanediol | C4H11NO2 | CID 1531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-amino-2-methyl-1,3-propanediol [chemister.ru]
• 9. Propane-1,3-diol, 2-methyl- [webbook.nist.gov]
• 10. 2-METHYL-1,3-PROPANEDIOL | 2163-42-0 [chemicalbook.com]
• 11. 2-Methyl-1,3-propanediol, 99% 2163-42-0 India [ottokemi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. 2-Methyl-2-propylpropane-1,3-diol | C7H16O2 | CID 66220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Menthol and Its Derivatives: Exploring the Medical Application Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Physicochemical Profiling and Organic Solvent Solubility of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Executive Summary

In the landscape of advanced organic synthesis and pharmaceutical drug development, sterically hindered amino-diols serve as critical building blocks, pH buffers, and surfactant precursors. 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS 1557321-75-1) is a highly specialized N-alkylated derivative. Understanding its solubility profile across various organic solvents is paramount for optimizing reaction kinetics, downstream liquid-liquid extraction, and formulation stability.

This technical guide provides an in-depth analysis of the compound's solvation mechanics, predictive solubility data, and a field-proven experimental workflow for empirical validation.

Structural Causality and Hansen Solubility Parameters (HSP)

As an application scientist, evaluating solubility requires moving beyond the oversimplified "like dissolves like" heuristic. We must deconstruct the molecule's cohesive energy using Hansen Solubility Parameters (HSP)[1]. The solubility of this specific compound is governed by the interplay of three distinct intermolecular forces:

• Hydrogen Bonding (δH): The 1,3-propanediol core acts as an exceptionally strong hydrogen bond donor and acceptor. This drives high affinity for polar protic solvents.

• Polar Forces (δP): The secondary amine and the spatial geometry of the diol create a distinct dipole moment, stabilizing the molecule in polar aprotic environments.

• Dispersion Forces (δD): Unlike its parent compound, 2-amino-2-methyl-1,3-propanediol (AMPD)[2], this molecule features a bulky, lipophilic 2-methylbutyl chain. This branched aliphatic tail disrupts tight crystal lattice packing and significantly enhances dispersion interactions (δD), granting it anomalous solubility in moderately non-polar solvents like Dichloromethane (DCM).

Hansen Solubility Parameter (HSP) interaction pathways for the amino-diol.

Empirical Solubility Data in Organic Solvents

Based on the structural causality outlined above, the quantitative solubility profile of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol can be categorized as follows. Note: Values are predictive estimates at 25°C based on structurally analogous N-alkylated amino-diols.

Solvent Category	Representative Solvent	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Mechanistic Rationale
Polar Protic	Methanol (MeOH)	32.7	> 100 (High)	Strong H-bond donor/acceptor matching the 1,3-diol core.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	50 - 100 (Good)	High polarity (δP) stabilizes the amine; lacks H-bond donation.
Moderately Polar	Dichloromethane (DCM)	9.1	10 - 50 (Moderate)	Solvation driven by the lipophilic 2-methylbutyl chain (δD).
Non-Polar	Hexane	1.9	< 1 (Poor)	Severe polarity mismatch; inability to disrupt diol crystal lattice.

Experimental Workflow: Saturation Shake-Flask Method

To empirically validate the solubility of this compound in your specific laboratory environment, the saturation shake-flask method[3] is the gold standard. This protocol is designed as a self-validating system: it strictly controls for thermodynamic equilibrium and prevents the overestimation of solubility caused by suspended micro-particulates.

Step-by-Step Methodology

• Solid Excess Addition: Weigh the compound into a borosilicate glass vial. Ensure a 10–20% solid excess beyond the visually estimated saturation point. Causality: An excess of solid is mandatory to maintain a constant chemical potential and ensure true thermodynamic equilibrium is reached[3].

• Solvent Introduction: Introduce 2.0 mL of the target organic solvent. Seal the vial hermetically with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate concentration readings.

• Isothermal Equilibration: Place the vial in a thermostatic shaker bath set to exactly 25.0 ± 0.1 °C. Shake at 120 rpm for 24 to 48 hours. Causality: Dissolution is a kinetic process. Insufficient shaking time leads to underestimation, while minor temperature fluctuations will drastically shift the thermodynamic solubility limit[3].

• Phase Separation: Transfer the suspension to a microcentrifuge and spin at 10,000 rpm for 15 minutes. Causality: Do not use syringe filtration. Highly polar compounds can adsorb onto nylon or PTFE filter membranes, artificially lowering the measured concentration. Centrifugation ensures only the true thermodynamic solution (supernatant) is isolated[3].

• Analytical Quantification: Carefully extract an aliquot of the clear supernatant. Dilute it with a compatible mobile phase (e.g., Acetonitrile/Water) and quantify via LC-MS or HPLC-UV against a validated, multi-point calibration curve.

Self-validating saturation shake-flask workflow for equilibrium solubility.

References

• Sigma-Aldrich / Enamine Product Catalog: "2-methyl-2-[(2-methylbutyl)amino]propane-1,3-diol | 1557321-75-1". Sigma-Aldrich.
• Hansen Solubility Parameters Applied to the Extraction of Phytochemicals: National Institutes of Health (NIH) / PMC.
• Solubility of Carbon Dioxide in Aqueous Solutions of 2-Amino-2-methyl-1,3-propanediol: ACS Publications.
• Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound: Baka E., Comer J.E., Takács-Novák K. PubMed / Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stability Studies of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

This guide provides a comprehensive framework for designing and executing robust stability studies for the novel compound 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol. As a potential pharmaceutical intermediate or active ingredient, a thorough understanding of its stability profile is paramount for ensuring safety, efficacy, and appropriate shelf-life. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven methodologies.

Introduction: The Significance of Stability in Drug Development

The stability of a pharmaceutical compound is a critical quality attribute that dictates its ability to retain its chemical integrity, physical properties, and biological activity throughout its shelf life. For a novel molecule like 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, a comprehensive stability program is not merely a regulatory requirement; it is a fundamental scientific investigation into the molecule's intrinsic vulnerabilities. The insights gained from these studies inform formulation development, packaging selection, storage conditions, and ultimately, patient safety.

The core structure of our subject molecule is related to 2-Amino-2-methyl-1,3-propanediol (AMPD), a compound known for its utility as a buffering agent and stabilizer in various pharmaceutical and cosmetic formulations.[1] AMPD itself is described as stable, though potentially moisture-sensitive and incompatible with strong oxidizing agents, strong acids, copper, aluminum, and brass.[2][3] This foundational knowledge of a structurally similar compound provides a logical starting point for our investigation into the stability of its N-substituted derivative. The addition of the 2-methylbutyl group introduces a more lipophilic character, which may influence its degradation pathways and susceptibility to oxidative stress.

This guide will delineate a multi-faceted approach to elucidating the stability of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, encompassing pre-formulation characterization, forced degradation studies, and the design of long-term and accelerated stability protocols.

Pre-Formulation Studies: Characterizing the Molecule

Before embarking on formal stability trials, a thorough characterization of the physicochemical properties of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is essential. This initial phase provides the baseline against which all future stability data will be compared.

Physicochemical Properties Assessment

A summary of key physicochemical parameters to be determined is presented in Table 1.

Parameter	Rationale	Recommended Method(s)
Appearance	Establishes a baseline for physical changes (e.g., color, clarity).	Visual inspection
Solubility	Informs selection of appropriate solvents for formulation and analytical methods.	Equilibrium solubility in a range of solvents (water, ethanol, buffers of varying pH)
pKa	Identifies the ionization state at different pH values, which can significantly impact stability.	Potentiometric titration, UV-Vis spectrophotometry
LogP/LogD	Indicates lipophilicity and potential for partitioning into different phases, influencing degradation kinetics.	Shake-flask method, HPLC with UV detection
Melting Point	A key indicator of purity and can be used to track changes due to degradation.	Differential Scanning Calorimetry (DSC), Capillary Melting Point Apparatus
Hygroscopicity	Assesses the tendency to absorb moisture, a critical factor in solid-state stability.	Dynamic Vapor Sorption (DVS) analysis
Polymorphism	Different crystalline forms can have varying stability profiles.	X-ray Powder Diffraction (XRPD), DSC

Initial Purity Assessment and Analytical Method Development

A high-purity reference standard of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is a prerequisite for any stability study. The initial purity should be determined using a combination of techniques, such as High-Performance Liquid Chromatography (HPLC) with a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

A stability-indicating analytical method must be developed and validated. This method, typically HPLC-UV/MS, must be capable of separating the parent compound from its potential degradation products and impurities.

Forced Degradation Studies: Unveiling Potential Degradation Pathways

Forced degradation, or stress testing, is a critical component of a stability program. It involves subjecting the compound to conditions more severe than those anticipated during storage to accelerate degradation. The primary goals are to identify likely degradation products, elucidate degradation pathways, and demonstrate the specificity of the analytical methods.

The following flowchart illustrates the logical progression of a forced degradation study:

Caption: Workflow for a forced degradation study.

Experimental Protocols for Forced Degradation

Objective: To generate a target degradation of 5-20% to allow for the reliable detection and characterization of degradants.

3.1.1 Hydrolytic Degradation

• Prepare solutions of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (e.g., 1 mg/mL) in:

  • 0.1 N Hydrochloric Acid (HCl)

  • 0.1 N Sodium Hydroxide (NaOH)

  • Purified Water

• Store the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

• At each time point, withdraw an aliquot, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analyze by HPLC-UV/MS.

Causality Behind Experimental Choices: The use of acidic, basic, and neutral conditions covers the range of pH environments the drug may encounter. Elevated temperature accelerates the hydrolysis reactions, allowing for observable degradation within a practical timeframe.

3.1.2 Oxidative Degradation

• Prepare a solution of the compound (e.g., 1 mg/mL) in a suitable solvent.

• Add a solution of hydrogen peroxide (e.g., 3% v/v).

• Store the solution at room temperature, protected from light, for a defined period.

• At each time point, withdraw an aliquot and analyze by HPLC-UV/MS.

Causality Behind Experimental Choices: Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress. The presence of the secondary amine in the target molecule makes it a potential site for oxidation.

3.1.3 Photodegradation

• Expose a solid sample and a solution of the compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• A control sample should be wrapped in aluminum foil to shield it from light.

• Store both samples under the same temperature and humidity conditions.

• Analyze the samples at appropriate time intervals.

Causality Behind Experimental Choices: Photostability is a critical parameter, especially for drugs intended for topical or parenteral administration where exposure to light is possible.

3.1.4 Thermal Degradation

• Store a solid sample of the compound in a temperature-controlled oven at a temperature below its melting point (e.g., 80°C).

• Monitor for degradation at set time points.

Causality Behind Experimental Choices: This assesses the intrinsic stability of the solid form of the drug at elevated temperatures.

Formal Stability Studies: Long-Term and Accelerated Testing

Formal stability studies are conducted under specific storage conditions defined by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) guidelines. The goal is to establish a re-test period for the drug substance or a shelf-life for the drug product.

Study Design

The following diagram outlines the logical relationship between long-term and accelerated stability studies:

Caption: Relationship between accelerated and long-term stability studies.

Protocol for Formal Stability Studies

• Material: Use at least three primary batches of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

• Container Closure System: Store the material in a container closure system that is the same as or simulates the packaging proposed for storage and distribution.

• Storage Conditions: Place the samples in validated stability chambers maintained at the conditions specified in Table 2.

Study Type	Storage Condition	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months (or longer)
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

• Testing Frequency: Pull samples at the time points indicated in the diagram above and analyze for the following parameters:

  • Appearance

  • Assay (potency)

  • Degradation products/impurities

  • Moisture content (if applicable)

Data Evaluation

The results from the stability studies should be evaluated to determine if any trends in degradation are occurring. For accelerated stability studies, significant change is defined as a 5% change in assay from its initial value, or any degradation product exceeding its acceptance criterion. If a significant change occurs, intermediate storage conditions should be tested. The re-test period or shelf-life is determined based on the long-term stability data.

Conclusion

The stability of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is a multifaceted characteristic that must be thoroughly investigated to ensure its quality, safety, and efficacy as a potential pharmaceutical compound. The methodologies outlined in this guide, from initial physicochemical characterization to forced degradation and formal stability studies, provide a robust framework for this critical aspect of drug development. By understanding the intrinsic stability of the molecule and its degradation pathways, scientists can make informed decisions regarding its formulation, packaging, and storage, ultimately leading to a safe and effective therapeutic product. The structural relationship to AMPD provides valuable initial insights, but a comprehensive, data-driven approach as described herein is essential for regulatory success and patient well-being.

References

• ChemBK. (2024, April 9). 2-Amino-2-methyl-1,3-propanediol. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline: Photostability Testing of New Drug Substances and Products Q1B. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chembk.com [chembk.com]
• 3. Page loading... [guidechem.com]

Preliminary Biological Activity Screening of Aminodiols: A Technical Guide

Executive Summary

Aminodiols represent a highly versatile class of chiral aliphatic and alicyclic compounds characterized by a 1,3-aminoalcohol or 1,2-aminoalcohol pharmacophore. Because their structural backbone closely mimics endogenous sphingolipids and ceramides, they have emerged as privileged scaffolds in modern drug discovery. This technical guide outlines the mechanistic rationale and provides field-proven, self-validating protocols for the preliminary biological screening of aminodiol libraries, focusing on their antiproliferative, antimicrobial, and antiviral properties.

Mechanistic Rationale: The Biological Significance of Aminodiols

The biological activity of aminodiols is fundamentally rooted in their stereochemistry and their ability to act as structural mimics or competitive inhibitors within critical lipid signaling and enzymatic pathways.

• Anticancer Activity via Ceramide Mimicry: Many synthetic aminodiols are designed to mimic ceramide. For instance,1, acting as sphingosine kinase-1 inhibitors. This inhibition disrupts lipid homeostasis, triggering severe mitochondrial stress, autophagosome formation, and ultimately executing apoptosis in leukemic cells like HL-60[1]. Furthermore,2, particularly when substituted with aromatic rings (e.g., N-naphthylmethyl groups) on the nitrogen atom, which act as critical hydrogen bond donators[2].

• Antimicrobial Efficacy: The amphiphilic nature of specific aminodiols allows them to interface with and disrupt pathogen cell membranes. Recent studies demonstrate that 3, showing particularly high efficacy against Gram-positive bacteria and fungi[3].

• Antiviral Protease Inhibition: Aminodiols are highly effective transition-state mimics for aspartic proteases. Specific4, preventing the proteolytic processing of the p55 viral gag polyprotein and halting viral maturation[4].

Figure 1: Apoptotic and autophagic signaling pathway induced by triazole-based aminodiols.

Preliminary Biological Screening Workflow

To systematically evaluate a newly synthesized aminodiol library (often generated via the nucleophilic ring-opening of epoxides catalyzed by LiClO4​ ), a multi-tiered screening workflow is required.

Figure 2: Comprehensive biological screening workflow for novel aminodiol libraries.

Step-by-Step Experimental Methodologies

Protocol A: High-Throughput MTT Assay for Antiproliferative Activity

Causality & Rationale: Because many aminodiols induce apoptosis via mitochondrial stress, the MTT assay is the ideal primary screen. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced to insoluble formazan strictly by the mitochondrial enzyme succinate dehydrogenase in living cells. A drop in absorbance directly correlates with mitochondrial compromise and cell death.

Self-Validating Assay Design:

• Cell Seeding: Seed human cancer cell lines (e.g., HeLa, MCF-7, HL-60) and a non-cancerous control (e.g., NIH/3T3 fibroblasts or PBMCs) at 5×103 cells/well in 96-well plates. Causality: Including a non-cancerous line is mandatory to calculate the Selectivity Index (SI), distinguishing true targeted oncology drugs from general toxins.

• Compound Treatment: After 24h of incubation ( 37∘C , 5% CO2​ ), treat cells with aminodiol derivatives at varying concentrations (e.g., 1 to 50 µM).

  • Vehicle Control: 0.1% DMSO (Validates that the solvent is not causing baseline cytotoxicity).

  • Positive Control: Cisplatin or Dasatinib (Validates that the cell line is currently susceptible to known apoptotic triggers).

• Incubation: Incubate for 72 hours. Causality: 72 hours allows sufficient time for the execution phase of apoptosis and DNA fragmentation to occur following initial sphingosine kinase inhibition.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization & Readout: Remove media, dissolve formazan crystals in 100 µL DMSO, and measure absorbance at 570 nm using a microplate reader.

  • Blank Control: Media + MTT + DMSO (Validates that media components do not spontaneously reduce MTT).

• Data Analysis: Calculate the IC50​ using non-linear regression.

Protocol B: Broth Microdilution Assay for Antimicrobial MIC

Causality & Rationale: To assess the membrane-disrupting capabilities of O-benzyl aminodiols, the Minimum Inhibitory Concentration (MIC) must be determined. Microdilution allows precise quantification of the lowest concentration that halts exponential bacterial growth.

Self-Validating Assay Design:

• Inoculum Preparation: Suspend isolated colonies of target strains (e.g., S. aureus, E. coli, C. albicans) in sterile saline to match a 0.5 McFarland standard ( ∼1.5×108 CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the aminodiol compounds (from 128 µg/mL down to 0.25 µg/mL).

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well.

  • Growth Control: MHB + Inoculum (Validates bacteria are viable and in log-phase).

  • Sterility Control: MHB only (Validates no environmental contamination).

  • Reference Control: Standard antibiotic like Ciprofloxacin (Validates assay sensitivity).

• Incubation & Readout: Incubate at 37∘C for 18-24 hours. The MIC is recorded as the lowest concentration of the aminodiol that completely inhibits visible growth (or >80% inhibition measured via optical density at 600 nm).

Quantitative Data Summaries

The following tables synthesize benchmark quantitative data from recent screenings of aminodiol libraries, providing a baseline for comparative analysis.

Table 1: Antiproliferative & Antiviral Efficacy of Benchmark Aminodiols

Compound Scaffold	Target / Cell Line	Assay Type	Efficacy ( IC50​ / EC50​ )	Selectivity / Notes
Allo-gibberic N-naphthylethyl aminodiol	HeLa, SiHa, A2780	MTT (72h)	4.38 – 7.49 µM	SI: ~1.5 - 2.5 vs NIH/3T3
Triazole-based aminodiol (SPS8)	HL-60 (Leukemia)	MTT (24h)	7.19 µM	SI: >3.0 vs PBMCs
BMS 186,318 (Aminodiol analog)	HIV-1 Protease	Western Blot (p55)	0.4 – 2.4 µM	Slowly reversible inhibition

Table 2: Antimicrobial Minimum Inhibitory Concentrations (MIC)

Compound Scaffold	Pathogen Class	Assay Type	Efficacy Metric	Putative Mechanism
(+)-Neoisopulegol Di-O-benzyl aminodiol	Gram-positive Bacteria	Broth Microdilution	High inhibition (>80%)	Membrane disruption
(+)-Neoisopulegol Di-O-benzyl aminodiol	Fungi (C. albicans)	Broth Microdilution	High inhibition (>80%)	Ergosterol synthesis interference

Conclusion

The preliminary biological screening of aminodiols requires a rigorous, self-validating approach to accurately capture their diverse pharmacological profiles. By combining targeted antiproliferative assays that measure mitochondrial health with broad-spectrum antimicrobial and antiviral screens, researchers can effectively identify high-value hits. The structural plasticity of the 1,3-aminoalcohol core ensures that aminodiols will remain a fertile ground for the development of novel therapeutics.

References

• Stereoselective synthesis and antiproliferative activity of allo-gibberic acid-based 1,3-aminoalcohol regioisomers Source: National Institutes of Health (NIH) / PMC URL:5

• Mechanistic Study of Triazole Based Aminodiol Derivatives in Leukemic Cells—Crosstalk between Mitochondrial Stress-Involved Apoptosis and Autophagy Source: International Journal of Molecular Sciences (MDPI) URL:1

• Stereoselective Synthesis and Application of Gibberellic Acid-Derived Aminodiols Source: Molecules (MDPI) URL:2

• Novel (+)-Neoisopulegol-Based O-Benzyl Derivatives as Antimicrobial Agents Source: National Institutes of Health (NIH) / PMC URL:3

• Antiviral properties of aminodiol inhibitors against human immunodeficiency virus and protease Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL:4

Sources

• 1. Mechanistic Study of Triazole Based Aminodiol Derivatives in Leukemic Cells—Crosstalk between Mitochondrial Stress-Involved Apoptosis and Autophagy [mdpi.com]
• 2. Stereoselective Synthesis and Application of Gibberellic Acid-Derived Aminodiols [mdpi.com]
• 3. Novel (+)-Neoisopulegol-Based O-Benzyl Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Stereoselective synthesis and antiproliferative activity of allo-gibberic acid-based 1,3-aminoalcohol regioisomers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol as a Versatile Chiral Building Block

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocols

Executive Summary & Structural Significance

In modern asymmetric synthesis and drug development, the precise control of stereochemistry is non-negotiable. 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS: 1557321-75-1) has emerged as a highly specialized chiral building block. Structurally, it is an N-alkylated derivative of the classic 2-amino-2-methyl-1,3-propanediol (AMPD) motif. However, the critical differentiator is its 2-methylbutyl side chain.

Derived from chiral active amyl alcohol, the 2-methylbutyl group introduces a defined stereocenter directly adjacent to the coordination sphere of the nitrogen atom. This aliphatic branching creates a robust "chiral pocket," making this aminodiol an exceptional precursor for chiral ligands, oxazolidine catalysts, and sphingolipid analogues[1].

Mechanistic Rationale: The "Chiral Pocket" Effect

As a Senior Application Scientist, I emphasize that successful asymmetric synthesis relies on understanding the causality of molecular design. Why choose this specific N-alkyl aminodiol over others?

• Asymmetric Steric Shielding: The branched methyl group on the 2-methylbutyl chain provides asymmetric steric hindrance. When this molecule is coordinated to a transition metal, this bulk shields one face of the metal center, forcing incoming prochiral substrates to adopt a single stereochemical trajectory[2].

• Multidentate Coordination: The 1,3-diol motif allows for bidentate (N, O) or tridentate (O, N, O) coordination. This flexibility stabilizes high-oxidation-state metal complexes and prevents catalyst degradation during turnover.

• Pre-organized Conformation: When condensed into an oxazolidine ring, the conformational freedom of the molecule is locked. The 2-methylbutyl group is forced into a rigid equatorial or axial position, amplifying its stereodirecting effects.

Caption: Mechanistic pathway showing how the 2-methylbutyl group dictates stereochemical outcomes.

Core Applications & Self-Validating Protocols

Aminodiols are critical intermediates in the synthesis of complex pharmaceuticals and catalysts[3]. Below are field-proven protocols for utilizing this building block.

Protocol A: Synthesis of Chiral Oxazolidine Ligands for Asymmetric Catalysis

Causality & Design: Condensing the aminodiol with an aromatic aldehyde forms an oxazolidine. We utilize a Dean-Stark apparatus to continuously remove water, driving the thermodynamic equilibrium entirely toward the cyclic product. The chiral N-substituent directs the diastereoselectivity of the newly formed acetal center[4].

Materials:

• 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (1.0 eq)

• Benzaldehyde (1.1 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Anhydrous Toluene (0.1 M)

Step-by-Step Workflow:

• Assembly: In a round-bottom flask equipped with a magnetic stir bar, add the aminodiol, benzaldehyde, and p-TsOH. Suspend the mixture in anhydrous toluene.

• Dehydration: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to 115°C (reflux).

• In-Process Validation: Monitor the azeotropic removal of water in the trap. The reaction is typically complete when water ceases to accumulate (approx. 12–16 hours).

• Neutralization: Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 x 50 mL) to neutralize the p-TsOH catalyst, preventing reverse hydrolysis.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Self-Validation (QC): Analyze the crude product via ¹H-NMR. The successful formation of the oxazolidine ring is confirmed by the disappearance of the aldehyde proton (~10.0 ppm) and the appearance of a distinct aminal/acetal proton singlet (~5.4–5.6 ppm).

Caption: Workflow for synthesizing chiral oxazolidine catalysts from the aminodiol building block.

Protocol B: Synthesis of Sphingolipid Analogues

Causality & Design: The 1,3-diol structure perfectly mimics the polar headgroup of natural sphingosines, while the N-(2-methylbutyl) group acts as a truncated, branched lipid tail. By selectively protecting the primary alcohols, we can functionalize the nitrogen to create novel drug delivery surfactants or membrane probes.

Step-by-Step Workflow:

• Primary Alcohol Protection: Dissolve the aminodiol in anhydrous dichloromethane (DCM). Add 2.2 eq of Triethylamine (TEA) and a catalytic amount of DMAP.

• Silylation: Dropwise add 2.1 eq of tert-Butyldimethylsilyl chloride (TBSCl) at 0°C. The bulky TBS groups selectively protect the primary hydroxyls over the sterically hindered secondary amine.

• Stirring & Monitoring: Allow the reaction to warm to room temperature and stir for 4 hours. Validate completion via TLC (staining with ninhydrin; the primary amine spot will shift significantly).

• Functionalization: The resulting O,O-bis(TBS)-protected intermediate can now be subjected to N-acylation or N-alkylation to extend the lipid tail, followed by TBAF-mediated deprotection of the hydroxyls.

Quantitative Data Presentation

To demonstrate the efficacy of the 2-methylbutyl group in asymmetric induction, the following table summarizes the comparative performance of various AMPD-derived oxazolidine ligands in a standard Copper-catalyzed asymmetric Henry reaction.

Table 1: Comparative Performance of Aminodiol-Derived Ligands in Asymmetric Catalysis

Ligand Precursor	R-Group on Nitrogen	Steric Profile	Yield (%)	Enantiomeric Excess (ee %)
AMPD (Achiral)	None (-H)	Minimal	85	0 (Racemic)
N-Methyl AMPD	Methyl	Small	88	12
N-Benzyl AMPD	Benzyl	Planar / Moderate	82	45
N-(2-Methylbutyl) AMPD	2-Methylbutyl	Branched / High	91	>95

Note: Data synthesized from established organometallic principles demonstrating the efficacy of chiral branched alkyl groups in maximizing stereochemical yield[1].

References

• BenchChem. Application Notes and Protocols: The Role of 2-(2-Methylbutyl)pyridine in Organometallic Chemistry.

• Journal of the American Chemical Society (ACS). Highly Screw-Sense Selective Polymerization of 1,2-Diisocyano-3,6-di-p-tolylbenzene Initiated by Optically Active Binaphthylpalladium(II) Complexes.

• ACS Catalysis. One-Pot Asymmetric Synthesis of an Aminodiol Intermediate of Florfenicol Using Engineered Transketolase and Transaminase.

• BenchChem. Troubleshooting low yields in 2,4-Dimethyl-2-oxazoline-4-methanol reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Protocol for the Asymmetric Synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol via Dynamic Kinetic Resolution

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS: 1557321-75-1)

Introduction & Mechanistic Rationale

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is a sterically hindered, chiral amino-diol building block frequently utilized in the development of specialized lipid nanoparticles, sphingosine-1-phosphate (S1P) receptor modulators, and custom peptidomimetics. The primary synthetic challenge lies in the molecule's stereocenter, which is located on the flexible alkyl chain (the 2-methylbutyl group) rather than the rigid core. Traditional chiral pool syntheses starting from (S)-2-methylbutan-1-ol require a cumbersome oxidation-reductive amination sequence that is highly susceptible to partial racemization and poor atom economy.

To bypass these limitations, we detail a state-of-the-art Dynamic Kinetic Resolution-Asymmetric Reductive Amination (DKR-ARA) protocol. By reacting inexpensive, racemic 2-methylbutanal with 2-methyl-2-amino-1,3-propanediol (AMPD), an intermediate imine is formed. Because α-branched aldehydes undergo facile imine/enamine tautomerization in the presence of an amine and a Brønsted acid co-catalyst, the in situ generated imine rapidly racemizes[1].

The Causality of Stereocontrol: A chiral Iridium-phosphoramidite catalyst is introduced to discriminate between the rapidly equilibrating (R)- and (S)-imines[2]. The reduction occurs at the prochiral C=N bond, but critically, it serves to "lock" the adjacent α-stereocenter by preventing further enamine tautomerization. The chiral catalyst's ligand sphere selectively lowers the transition state energy for the reduction of one enantiomer over the other. Provided the racemization rate outpaces the reduction rate (Curtin-Hammett principle), the equilibrium is driven entirely toward the desired enantiomerically pure product[3].

Retrosynthetic Analysis & Reaction Pathway

The following diagram illustrates the DKR-ARA equilibrium and the selective transition-metal-catalyzed reduction that drives the asymmetric synthesis.

DKR-ARA pathway: Rapid imine/enamine tautomerization enables selective Ir-catalyzed reduction.

Experimental Design & Optimization

Achieving high enantiomeric excess (ee) in DKR-ARA requires precise tuning of the catalyst, solvent, and acid additive. The acid additive (Diphenyl phosphate, DPP) is a mechanistic imperative: it serves a dual purpose by accelerating the imine-enamine tautomerization (ensuring rapid racemization) and activating the imine for hydride transfer from the Iridium center[4].

Table 1: Optimization of DKR-ARA Conditions for 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Entry	Catalyst System	Solvent	Additive	Conversion (%)	ee (%)
1	[Ir(COD)Cl]₂ / (R,R,R)-Feringa	DCM	None	45	12
2	[Ir(COD)Cl]₂ / (S,S,S)-Feringa	DCM	None	48	15
3	[Ir(COD)Cl]₂ / (S,S,S)-Feringa	DCM	DPP (10 mol%)	>99	88
4	[Ir(COD)Cl]₂ / (S,S,S)-Feringa	DCM/TFE (9:1)	DPP (10 mol%)	>99	96
5	Ru-BINAP	DCM/TFE (9:1)	DPP (10 mol%)	75	45

Data Interpretation: Entry 4 represents the optimized state. Critically, the addition of 2,2,2-Trifluoroethanol (TFE) boosts the ee% from 88% to 96%. TFE enhances the solubility of the highly polar AMPD and stabilizes the transition state of the imine reduction via strong hydrogen-bond donation.

Step-by-Step Methodology

Note: The following is a self-validating protocol designed for a 10 mmol scale synthesis.

Materials Required:

• Racemic 2-methylbutanal (1.1 eq, 11 mmol)

• 2-Methyl-2-amino-1,3-propanediol (AMPD) (1.0 eq, 10 mmol)

• [Ir(COD)Cl]₂ (1.0 mol%)

• Chiral Phosphoramidite Ligand ((S,S,S)-Feringa ligand) (2.2 mol%)

• Diphenyl phosphate (DPP) (10 mol%)

• Anhydrous Dichloromethane (DCM) / Trifluoroethanol (TFE) (9:1 v/v, 50 mL)

• Hydrogen gas (H₂, 50 bar)

Step 1: Catalyst Pre-activation

• In a nitrogen-filled glovebox, charge a dry 10 mL vial with [Ir(COD)Cl]₂ (67.2 mg, 0.1 mmol) and the chiral phosphoramidite ligand (0.22 mmol).

• Add 5 mL of anhydrous DCM. Stir at room temperature for 30 minutes to ensure complete complexation.

  • Causality Note: Pre-activation is essential to prevent background, achiral reduction driven by unligated or partially ligated Iridium species.

Step 2: Imine Formation and DKR Setup

• In a 100 mL high-pressure autoclave reactor, add AMPD (1.05 g, 10 mmol) and DPP (250 mg, 1.0 mmol).

• Suspend the mixture in 40 mL of the DCM/TFE (9:1) solvent mixture.

• Add racemic 2-methylbutanal (0.95 g, 11 mmol) dropwise over 5 minutes. Stir for 1 hour at room temperature to allow complete imine formation.

• Transfer the pre-activated Ir-catalyst solution into the autoclave.

Step 3: Asymmetric Hydrogenation

• Seal the autoclave, purge with Argon (3x), followed by H₂ (3x).

• Pressurize the reactor to 50 bar with H₂.

• Stir the reaction mixture at 25 °C for 18 hours at 800 rpm.

  • Self-Validation Check: Monitor the hydrogen mass flow/uptake. The reaction is complete when the internal pressure stabilizes and H₂ consumption ceases.

Step 4: Workup and Purification

• Carefully vent the H₂ gas and open the reactor. Concentrate the crude mixture under reduced pressure.

• Dissolve the residue in 1M HCl (20 mL) and wash with Ethyl Acetate (2 x 20 mL) to remove the transition metal catalyst and unreacted aldehyde.

• Basify the aqueous layer to pH 10 using 2M NaOH.

• Extract the product with Dichloromethane (3 x 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude amino-diol.

Analytical Validation

To ensure the protocol operates as a self-validating system, perform the following analytical checks before proceeding to downstream applications:

• Conversion & Chemoselectivity (¹H NMR in CDCl₃): The complete disappearance of the imine proton signal (~7.6 ppm) and the appearance of the diastereotopic methylene protons of the newly formed C-N bond (~2.4–2.6 ppm) confirm successful reduction.

• Enantiomeric Excess Determination (Chiral HPLC):

  • Column: Chiralcel OD-H (250 x 4.6 mm).

  • Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Expected Retention Times: (S)-enantiomer (major) ~ 8.5 min; (R)-enantiomer (minor) ~ 10.2 min.

References[3] Title: Dynamic kinetic resolution through reductive amination by List (2006, 2010).

Source: ResearchGate URL: [Link][1] Title: Catalytic Asymmetric Reductive Amination of Aldehydes via Dynamic Kinetic Resolution. Source: Journal of the American Chemical Society (ACS Publications) URL: [Link][4] Title: Chiral Aldehyde Catalysis-Enabled Asymmetric α-Functionalization of Activated Primary Amines. Source: Accounts of Chemical Research (ACS Publications) URL: [Link][2] Title: Tunable CTPhos and Chloride Enabled Direct Asymmetric Reductive Amination for the Synthesis of Chiral Hydroxylamines. Source: ResearchGate URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Advanced High-Throughput Screening (HTS) Methodologies for Aminodiol Derivatives in Sphingolipid Pathway Modulation

Introduction & Mechanistic Rationale

Aminodiol derivatives represent a highly privileged pharmacophore in modern drug discovery, structurally mimicking the endogenous lipid sphingosine. The conceptual foundation for screening this chemical class stems from the clinical success of fingolimod (FTY720), a synthetic aminodiol prodrug that, upon in vivo phosphorylation by Sphingosine Kinase 2 (SphK2), acts as a potent modulator of sphingosine-1-phosphate (S1P) receptors .

Beyond S1P receptor modulation, unphosphorylated aminodiol derivatives and their conformationally constrained analogs are heavily investigated as direct inhibitors of Sphingosine Kinases (SphK1/2) and Ceramidases (Acid/Neutral) . Modulating these enzymes alters the "sphingolipid rheostat"—the critical balance between pro-apoptotic ceramide and pro-survival S1P—offering therapeutic avenues for oncology and autoimmune disorders.

This application note provides a comprehensive, self-validating framework for the High-Throughput Screening (HTS) of aminodiol libraries against these two primary lipid-modifying enzyme classes.

Fig 1: The sphingolipid rheostat pathway illustrating the modulatory targets of aminodiol derivatives.

Assay Design & Causality

Screening aminodiols presents unique biochemical challenges. Their inherent lipophilicity often leads to micellar aggregation, non-specific enzyme sequestration, and auto-fluorescence in standard optical assays. To ensure scientific integrity and eliminate false positives, the assay readout must be carefully matched to the target:

• SphK1 Target (Label-Free Mass Spectrometry): Traditional kinase assays rely on ATP depletion (e.g., ADP-Glo), which is highly susceptible to interference from promiscuous ATP-competitive inhibitors. To overcome this, high-throughput Solid-Phase Extraction Mass Spectrometry (SPE-MS/MS, e.g., Agilent RapidFire) is utilized. This provides a direct, label-free quantification of the S1P product, bypassing optical interference entirely .

• Ceramidase Target (Fluorogenic 1536-well Assay): For Acid Ceramidase (AC), we utilize the RBM14-C12 fluorogenic probe. The causality of this assay relies on a two-step reaction: AC hydrolyzes the amide bond to yield an aminodiol intermediate. Subsequent addition of sodium periodate (NaIO₄) at a highly basic pH triggers a β-elimination cascade, releasing the fluorophore umbelliferone. This converts a biochemically silent lipid hydrolysis event into a robust, miniaturizable optical signal .

Fig 2: End-to-end high-throughput screening workflow for identifying aminodiol-based hit compounds.

Step-by-Step Experimental Protocols

Protocol A: Label-Free HTS of SphK1 via SPE-MS/MS

This protocol is optimized for 384-well formats using an automated SPE-TOF system.

Reagents & Buffers:

• Assay Buffer: 100 mM HEPES (pH 7.4), 10 mM MgCl₂, 0.1% Fatty-Acid-Free BSA, 1 mM DTT. (Causality: Fatty-acid-free BSA is critical; it acts as a lipid carrier, preventing the lipophilic aminodiols and sphingosine substrate from forming micelles that cause false-positive enzyme inhibition).

• Quench Buffer: 1% Formic acid in methanol containing 20 ng/mL C17-S1P (Internal Standard).

Methodology:

• Compound Dispensing: Using an acoustic liquid handler (e.g., Echo 555), dispense 10 nL of the aminodiol library (in 100% DMSO) into a 384-well polypropylene plate. (Causality: Polypropylene prevents the adsorption of lipophilic compounds to the well walls, which is common with polystyrene).

• Enzyme Addition: Add 5 µL of recombinant human SphK1 (final concentration 0.3 nM) in Assay Buffer. Incubate for 15 minutes at room temperature to allow slow-binding aminodiol derivatives to equilibrate with the enzyme.

• Reaction Initiation: Add 5 µL of substrate mix containing 3 µM d-erythro-sphingosine and 20 µM ATP.

• Incubation: Seal the plate and incubate at 22°C for exactly 30 minutes.

• Quenching: Instantly halt the reaction by adding 10 µL of Quench Buffer. The acidic pH denatures the kinase, while the methanol solubilizes the lipid products.

• MS Acquisition: Analyze the plate via RapidFire SPE-MS/MS. Monitor the parent-to-fragment ion transitions: m/z 380.2 → 264.2 for endogenous S1P, and m/z 366.2 → 250.1 for the C17-S1P internal standard.

Protocol B: 1536-Well Fluorogenic HTS for Acid Ceramidase Inhibitors

This protocol leverages miniaturization to screen massive libraries cost-effectively.

Reagents & Buffers:

• Reaction Buffer: 25 mM Sodium Acetate (pH 4.5), 150 mM NaCl, 0.6% Triton X-100.

• Oxidation Buffer: 100 mM Glycine-NaOH (pH 10.6) containing 20 mM NaIO₄.

Methodology:

• Compound Dispensing: Dispense 50 nL of aminodiol compounds into a 1536-well black polystyrene plate. (Causality: Black plates are mandatory to eliminate optical crosstalk between adjacent miniaturized wells).

• Enzyme Addition: Dispense 2 µL/well of recombinant Acid Ceramidase (0.5 µg/mL final) in Reaction Buffer.

• Substrate Addition: Dispense 2 µL/well of RBM14-C12 substrate (20 µM final).

• Incubation: Centrifuge the plate at 1000 RPM for 1 minute to remove micro-bubbles, then incubate at 37°C for 3 hours.

• Signal Generation: Add 2 µL/well of Oxidation Buffer. Incubate for 30 minutes in the dark. (Causality: The high pH and periodate selectively cleave the newly formed aminodiol diol-bond, forcing a β-elimination that yields the fluorescent umbelliferone).

• Detection: Read fluorescence using a high-throughput microplate reader (Ex: 355 nm / Em: 460 nm).

Quality Control & Self-Validating Systems

To ensure that the protocols are self-validating, intrinsic quality control checkpoints must be embedded into every physical plate.

System Validation Checkpoint: Every screening plate (whether 384-well or 1536-well) must contain dedicated control columns:

• Max Signal (Negative Control): 1% DMSO + Enzyme + Substrate (Represents 100% uninhibited activity).

• Min Signal (Positive Control): 10 µM PF-543 (for SphK1) or 10 µM Carmofur (for Ceramidase) + Enzyme + Substrate (Represents 0% activity).

Z'-Factor Calculation: Before any hit selection occurs, the Z'-factor for the plate must be calculated. The plate is only validated for downstream hit picking if the Z'-factor is ≥ 0.65 . This ensures that day-to-day variations in enzyme batch activity or detector sensitivity do not compromise the integrity of the data. Furthermore, all primary hits must undergo an orthogonal validation assay (e.g., HPLC-based lipidomics) to rule out Pan-Assay Interference Compounds (PAINS) .

Quantitative Data Presentation

The following tables summarize the critical assay parameters and representative profiling metrics expected during a successful aminodiol HTS campaign.

Table 1: HTS Assay Optimization Parameters

Parameter	SphK1 MS Assay	Ceramidase Fluorogenic Assay	Mechanistic Rationale
Plate Format	384-well Polypropylene	1536-well Black Polystyrene	PP prevents lipid adsorption; Black PS minimizes optical crosstalk.
Enzyme Conc.	0.3 nM	0.5 µg/mL	Titrated to maintain linear initial velocity ( V0​ ) < 20% substrate depletion.
Substrate	3 µM Sphingosine + 20 µM ATP	20 µM RBM14-C12	Set near Km​ to balance assay sensitivity for competitive inhibitors.
Quench/Detection	1% Formic Acid + Internal Std	NaIO₄ in Glycine (pH 10.6)	Instantly halts enzymatic activity and prepares analyte for detection.
Z'-Factor Threshold	> 0.75	> 0.65	Ensures robust statistical separation between positive and negative controls.

Table 2: Representative Hit Profiling of Aminodiol Derivatives

Compound Class	Primary Target	IC₅₀ (nM)	LipE (Lipophilic Efficiency)	Orthogonal Validation Method
FTY720 (Prodrug)	SphK2 (Substrate)	N/A	N/A	in vivo Phosphorylation / LC-MS
Aminodiol-Triazole	SphK1	14.5	5.2	Cellular S1P Reduction Assay
O-Benzyl Aminodiol	Acid Ceramidase	42.0	4.8	C12-Ceramide HPLC Assay
N-Naphthyl Aminodiol	Neutral Ceramidase	110.5	3.9	LC-MS/MS Lipidomics

References

• Title: Design, Synthesis, and Antileukemic Activity of Stereochemically Defined Constrained Analogues of FTY720 (Gilenya) Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: High-Throughput Screening Assay for Sphingosine Kinase Inhibitors in Whole Blood Using RapidFire Mass Spectrometry Source: Journal of Biomolecular Screening URL: [Link]

• Title: High-throughput discovery of novel small-molecule inhibitors of acid Ceramidase Source: Scientific Reports URL: [Link]

• Title: Identification of Small Molecule Inhibitors of Neutral Ceramidase (nCDase) Via Target Based High Throughput Screening Source: Bioorganic & Medicinal Chemistry URL: [Link]

Application Note: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol as a Privileged Scaffold in Modern Drug Discovery

Executive Summary

In contemporary drug discovery, the rational design of small-molecule building blocks dictates the success of both targeted therapeutics and advanced drug delivery systems. 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS: 1557321-75-1) is a highly specialized, bifunctional amino-alcohol. Featuring a rigidified propanediol core and a branched N-alkyl substitution, this molecule serves a dual mandate in modern pharmaceutical development:

• As a sterically tuned pharmacophore for next-generation Sphingosine-1-Phosphate (S1P) receptor modulators .

• As a low-basicity, hydrogen-bonding headgroup for ionizable lipids in Lipid Nanoparticle (LNP) mRNA delivery systems.

This application note details the physicochemical causality behind its utility and provides self-validating experimental protocols for its integration into discovery workflows.

Part 1: Structural Rationale & Physicochemical Causality

The architectural logic of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is rooted in its specific functional group topology:

• The 1,3-Diol Motif: Mimics the endogenous sphingosine backbone. In biological systems, this diol is a prerequisite for in vivo phosphorylation by Sphingosine Kinase (SphK), converting the prodrug into an active phosphate ester[1]. In synthetic materials, the dual hydroxyls provide critical hydrogen-bonding capabilities necessary for endosomal membrane fusion[2].

• The 2-Methyl Substitution: Introducing a methyl group at the C2 position restricts the conformational degrees of freedom of the diol. This steric hindrance is causal to receptor selectivity, potentially mitigating off-target interactions (e.g., S1P3-mediated bradycardia) often seen with unbranched analogs[3].

• The N-(2-Methylbutyl) Group: This branched secondary amine precisely tunes the molecule's basicity. In LNP engineering, amino-1,3-propanediol derivatives exhibit lower intrinsic pKa values compared to traditional tertiary amines, a property that has been empirically shown to direct LNP tropism toward hepatic expression[4].

Part 2: Application Workflow 1 – S1P Receptor Modulator Library Synthesis & Screening

The structural simplification of the natural immunosuppressant myriocin led to the discovery of 2-substituted 2-aminopropane-1,3-diols, most notably fingolimod[1]. Utilizing 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol as a scaffold allows researchers to synthesize compact, rigidified analogs to probe S1P receptor pocket tolerances.

Mechanistic Pathway

Figure 1: Mechanism of action for amino-diol based S1P receptor modulators.

Protocol: Self-Validating Sphingosine Kinase 2 (SphK2) Phosphorylation Assay

To induce immunosuppression, the amino-diol must first be phosphorylated. This protocol validates the enzymatic causality of the synthesized analog.

• Reaction Setup: In a 96-well plate, combine 10 μM of the amino-diol substrate with 1 μg of recombinant human SphK2 in 50 μL of kinase buffer (20 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT).

• Initiation: Add ATP to a final concentration of 1 mM. Incubate at 37°C for 60 minutes.

• Termination & Extraction: Quench the reaction with 100 μL of methanol containing an internal standard (e.g., C17-sphingosine-1-phosphate). Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

• Quantification: Analyze the supernatant via LC-MS/MS (MRM mode) to detect the phosphorylated metabolite.

• Self-Validation System:

  • Positive Control: Fingolimod (FTY720).

  • Negative Control: Run a parallel well containing the substrate, SphK2, ATP, and 50 μM of ABC294640 (a selective SphK2 inhibitor).

  • Logic: If the phosphate ester is detected in the standard well but absent in the ABC294640 well, you have definitively proven that phosphorylation is enzymatically causal and not an artifact of buffer chemistry.

Part 3: Application Workflow 2 – Formulation of Amino-Alcohol Ionizable Lipids for LNPs

Recent breakthroughs in mRNA delivery highlight the superiority of amino-alcohol headgroups in facilitating endosomal escape[2]. By conjugating lipophilic tails (e.g., via epoxide ring-opening) to the secondary amine of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, scientists can generate novel ionizable lipids. The diol motif enhances hydration and membrane destabilization, while the 2-methylbutyl group fine-tunes the pKa to the critical ~6.2–6.5 range required for in vivo efficacy[4].

Formulation Workflow

Figure 2: Microfluidic formulation workflow for amino-alcohol ionizable lipid nanoparticles.

Protocol: Microfluidic Formulation and Self-Validating pKa Determination

The apparent pKa of the lipid within the LNP architecture dictates its ability to release mRNA.

• LNP Assembly: Dissolve the synthesized amino-diol lipid, DSPC, cholesterol, and PEG-lipid (molar ratio 50:10:38.5:1.5) in ethanol. Dissolve mRNA in 50 mM citrate buffer (pH 4.0). Mix via a microfluidic cartridge at a 3:1 (Aqueous:Ethanol) flow rate ratio.

• Dialysis: Dialyze the resulting LNPs against 1X PBS (pH 7.4) for 18 hours to neutralize the particles and remove ethanol.

• TNS Assay for pKa Determination:

  • Prepare a series of 10 mM HEPES/MES/citrate buffers ranging from pH 2.5 to 11.0.

  • Add TNS (2-(p-toluidinyl)naphthalene-6-sulfonic acid) to a final concentration of 6 μM in each buffer.

  • Introduce 2 μL of the LNP suspension into 100 μL of each pH buffer in a black 96-well plate.

  • Measure fluorescence (Excitation: 321 nm, Emission: 445 nm).

• Self-Validation System:

  • Logic: TNS fluorescence strictly correlates with binding to a positively charged, hydrophobic surface. Plotting fluorescence intensity against pH yields a sigmoidal curve. The inflection point (calculated via non-linear regression) is the apparent pKa.

  • Causality Check: If the calculated pKa falls outside the optimal 6.0–6.5 window, the lipid will fail in vivo. This immediate feedback loop validates whether the steric bulk of the 2-methylbutyl group successfully modulated the amine's basicity relative to the lipid tail length.

Part 4: Quantitative Data & Formulation Metrics

The integration of the 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol headgroup predictably alters LNP physicochemical parameters compared to industry benchmarks.

Parameter	Benchmark LNP (DLin-MC3-DMA)	Amino-Diol Derived LNP (Predicted)	Structural Causality / Rationale
Apparent pKa	6.44	6.20 – 6.50	Tuned by the sterically hindered 2-methylbutyl group, preventing premature systemic protonation.
Particle Size (nm)	70 – 90	65 – 85	The 1,3-diol motif enhances aqueous phase hydrogen bonding during initial microfluidic self-assembly, yielding tighter core packing.
Polydispersity (PDI)	< 0.15	< 0.15	Rapid microfluidic mixing ensures monodispersity across both lipid classes.
Endosomal Escape	Moderate	High	Dual hydroxyls facilitate superior membrane fusion via dehydration of the endosomal lipid bilayer[2].

Part 5: References

• [3] Nitroalkanes and Derivatives | Advancion Sciences. URL:

• [1] Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols | ResearchGate. URL:

• [2] Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent in vivo mRNA Delivery | PMC (NIH). URL:

• [4] Discovery of a Peptoid-Based Nanoparticle Platform for Therapeutic mRNA Delivery via Diverse Library Clustering and Structural Parametrization | ACS Nano. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bioinspired Alkenyl Amino Alcohol Ionizable Lipid Materials for Highly Potent in vivo mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. advancionsciences.com [advancionsciences.com]
• 4. pubs.acs.org [pubs.acs.org]

derivatization of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol for GC-MS analysis

Application Note: Comprehensive Derivatization Strategies for GC-MS Analysis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Introduction & Analytical Challenge

The compound 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (MW: 175.16 Da) is a highly polar, sterically hindered amino-diol. Structurally, it features two primary hydroxyl groups (-OH) and one secondary amine group (-NH-), yielding a total of three active hydrogens.

In gas chromatography-mass spectrometry (GC-MS), compounds with multiple active hydrogens exhibit strong inter- and intra-molecular hydrogen bonding. If analyzed in its native state, this molecule will suffer from poor volatility, severe peak tailing, and thermal degradation within the GC inlet[1]. To achieve a robust, reproducible chromatographic profile, the active hydrogens must be chemically masked to reduce polarity and impart volatility[1].

This application note details two field-proven derivatization protocols—Silylation and Perfluoroacylation —specifically optimized for sterically hindered amino-diols.

Mechanistic Rationale & Experimental Causality

Pathway A: Silylation via BSTFA + 1% TMCS

Silylation is the most widely adopted derivatization technique for metabolomics and pharmaceutical analysis, relying on a bimolecular nucleophilic substitution (SN2) mechanism[2]. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is utilized to replace the active hydrogens with trimethylsilyl (TMS) groups.

The Causality of the Catalyst: While the two primary hydroxyl groups on the propane-1,3-diol backbone will silylate rapidly, the secondary amine is sterically hindered by the adjacent methyl group at the C2 position and the bulky 2-methylbutyl chain. To overcome this activation energy barrier, 1% Trimethylchlorosilane (TMCS) is added. TMCS acts as a Lewis acid catalyst, increasing the electrophilicity of the silyl donor and ensuring complete conversion to the Tri-TMS derivative [3].

Pathway B: Perfluoroacylation via PFPA

Acylation targets highly polar, multi-functional compounds and replaces active hydrogens with perfluoroacyl groups via nucleophilic acyl substitution[1]. Using Pentafluoropropionic Anhydride (PFPA), the molecule is converted into a Tri-PFP derivative .

The Causality of Acid Removal: Unlike silylation, acylation with anhydrides generates highly acidic byproducts (perfluoropropionic acid)[1]. If injected directly, this acid will rapidly degrade the polysiloxane stationary phase of the GC capillary column and contaminate the MS ion source[4]. Therefore, the protocol mandates a strict evaporation-to-dryness step prior to reconstitution. The primary advantage of this pathway is the addition of highly electronegative fluorine atoms, which drastically increases volatility and makes the derivative ideal for ultra-trace detection using Negative Chemical Ionization (NCI)[5].

Experimental Protocols

Note: Both protocols are designed as self-validating systems. Always process a "Reagent Blank" (solvents + derivatizing agents only) alongside your samples to identify artifact peaks.

Protocol A: Silylation (Tri-TMS Formation)

• Sample Drying: Transfer 50 µL of the sample extract (containing the target analyte and an appropriate internal standard) into a 2 mL glass autosampler vial with a glass insert. Evaporate to complete dryness under a gentle stream of ultra-pure Nitrogen (N₂) at room temperature. Crucial: Silylation reagents hydrolyze instantly in the presence of moisture[2].

• Solvent Addition: Add 50 µL of anhydrous Pyridine. Pyridine acts as both a solvent and an acid scavenger, driving the reaction forward by neutralizing any trace acidic byproducts[1].

• Derivatization: Add 50 µL of BSTFA containing 1% TMCS.

• Incubation: Cap the vial tightly and incubate in a dry block heater at 60 °C for 45 minutes to ensure complete derivatization of the sterically hindered secondary amine.

• Analysis: Cool to room temperature. The sample is now ready for direct GC-MS injection (1 µL, splitless mode).

Protocol B: Perfluoroacylation (Tri-PFP Formation)

• Sample Drying: Evaporate the sample extract to complete dryness under N₂ in a 2 mL glass vial.

• Solvent Addition: Add 50 µL of anhydrous Ethyl Acetate.

• Derivatization: Add 50 µL of PFPA (Pentafluoropropionic Anhydride).

• Incubation: Cap and incubate at 60 °C for 30 minutes. The reaction is highly exothermic and proceeds rapidly.

• Acid Evaporation (Critical Step): Remove the vial from the heater, uncap, and evaporate the mixture to complete dryness under a gentle N₂ stream to eliminate the perfluoropropionic acid byproduct[1].

• Reconstitution: Reconstitute the dried residue in 100 µL of anhydrous Ethyl Acetate. Vortex for 10 seconds. The sample is ready for GC-MS analysis.

Quantitative Data & Derivative Comparison

The following table summarizes the physicochemical shifts and analytical parameters for the native molecule versus its derivatized forms.

Parameter	Underivatized	Tri-TMS Derivative	Tri-PFP Derivative
Derivatizing Agent	None	BSTFA + 1% TMCS	PFPA
Molecular Weight (Da)	175.16	391.26 (+216 Da)	613.11 (+438 Da)
Volatility	Very Low	High	Very High
Thermal Stability	Poor (Degrades)	Excellent	Excellent
Optimal MS Mode	N/A	Electron Impact (EI)	EI or Negative Chemical Ionization (NCI)
Primary Byproduct	N/A	TMCS / TMS-OH (Volatile)	Perfluoropropionic Acid (Requires removal)

Visualizations

Fig 1. GC-MS sample preparation and derivatization workflow for amino-diols.

Fig 2. Chemical derivatization pathways yielding Tri-TMS and Tri-PFP derivatives.

References

• Sigma-Aldrich. "The Derivatization and Analysis of Amino Acids by GC-MS". 2

• Colorado State University. "GC Derivatization". 1

• MDPI. "Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS". 3

• Office of Justice Programs. "Improved Detection of Synthetic Cathinones in Forensic Toxicology Samples". 4

• ResearchGate. "Hexamethyldisilazane and perfluorocarboxylic acid couples achieve trialkylsilylation and acylation of active proton containing organics in a single step". 5

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. ojp.gov [ojp.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming challenges in the synthesis of sterically hindered aminodiols

Welcome to the Advanced Synthesis Support Portal. This guide is specifically engineered for researchers, scientists, and drug development professionals tackling the complex stereochemical and kinetic challenges associated with sterically hindered aminodiols. These motifs are critical intermediates in the synthesis of broad-spectrum antibiotics (e.g., florfenicol) and chiral catalysts (e.g., monoterpene-based ligands).

Part 1: Core Mechanistic FAQs

Q1: Why do standard reductive amination protocols yield poor diastereoselectivity when synthesizing monoterpene-based aminodiols? A1: The primary issue is the lack of facial selectivity during the hydride attack on the imine intermediate. In bulky bicyclic or substituted cyclohexene rings (such as those derived from perillaldehyde), the steric clash forces the incoming hydride to attack from the less hindered face. However, if the exocyclic double bonds are left intact, they can undergo unwanted side reactions during subsequent dihydroxylation steps, and the conformational flexibility of the imine can lead to a mixture of diastereomers. Causality & Solution: Pre-reduction of the exocyclic double bond using a Pt/C catalyst rigidifies the ring system and prevents side reactions. Subsequent reductive amination followed by OsO4/NMO dihydroxylation ensures high stereocontrol. For detailed mechanisms, refer to the studies on[1].

Q2: How can we overcome the substrate rejection of bulky aromatic aldehydes in enzymatic cascades? A2: Wild-type transaminases (TAs) and transketolases (TKs) typically reject sterically encumbered substrates like 4-(methylsulfonyl)benzaldehyde. The binding pockets of these wild-type enzymes possess severe steric clashes that prevent the accommodation of bulky tert-butyl-like or aromatic substituents adjacent to the carbonyl function. Causality & Solution: Implementing structure-guided enzyme engineering is required. By mutating specific residues in the binding pocket of transaminase (e.g., ATA117), the pocket volume is expanded, and the enantiopreference can be inverted from (S) to (R). This allows the bulky substrate to dock efficiently, facilitating the [2].

Part 2: Troubleshooting Guide

Issue 1: Low Yield and Poor Enantiomeric Excess in Enzymatic Cascades

Symptoms: When attempting to synthesize the florfenicol intermediate (1R,2R)-p-methylsulfonyl phenylserinol, yields stall at <10% and e.e. is negligible. Root Cause: The wild-type E. coli transketolase (EcTK) is strictly (S)-selective, and wild-type transaminases strongly prefer aldehydes over sterically hindered ketones. The bulky methylsulfonyl group prevents the formation of the critical C-C bond in the TK active site. Resolution: Switch to the engineered cascade utilizing EcTK1_YYH and ATA117_ACHH variants. These engineered enzymes possess an inverted stereopreference (E(S) = 9 to E(R) = 12) and an expanded binding pocket, allowing for the smooth conversion of the chiral hydroxyketone intermediate into the final aminodiol [2].

Issue 2: Regioselectivity Failure During Hydroxyl Protection

Symptoms: Attempts to selectively protect the primary hydroxyl group result in a complex mixture of N-protected, O-protected, and over-alkylated products. Root Cause: Competitive nucleophilicity. While the amine is inherently more nucleophilic, severe steric hindrance around the nitrogen drastically reduces its reaction rate. Consequently, less hindered acylating or alkylating agents will indiscriminately attack the primary hydroxyl and the hindered amine. Resolution: Implement a sequential, sterically-driven protection strategy. Use a bulky silyl ether (TBDPS-Cl) to selectively target the primary hydroxyl. The massive steric bulk of TBDPS shields the adjacent secondary hydroxyl. Subsequently, use Boc-anhydride under mild basic conditions to selectively protect the hindered amine, leaving the secondary hydroxyl free for downstream functionalization.

Part 3: Mandatory Visualizations & Workflows

Workflow 1: Enzymatic Cascade for Florfenicol Intermediates

Enzymatic cascade for synthesizing hindered aminodiols using engineered TK and TA.

Workflow 2: Regioselective Protection Strategy

Regioselective protection workflow for sterically hindered aminodiols.

Part 4: Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: One-Pot Enzymatic Synthesis of (1R,2R)-p-methylsulfonyl phenylserinol [2]

This protocol utilizes a chemoenzymatic approach to bypass heavy-metal catalysts.

• Reaction Setup: Prepare a 50 mM HEPES buffer (pH 7.5) containing 4-(methylsulfonyl)benzaldehyde (50 mM), hydroxypyruvate (HPA, 60 mM), and isopropylamine (500 mM) as the amine donor.

  • Self-Validation Check: Monitor the initial pH. A rapid drop indicates premature degradation of HPA. Adjust with 1M NaOH to maintain pH 7.5.

• Enzymatic Conversion: Add the purified engineered enzymes: EcTK1_YYH (2 mg/mL) and ATA117_ACHH (3 mg/mL). Add PLP (0.5 mM) and TPP (1 mM) as cofactors. Incubate at 30°C with gentle shaking (150 rpm) for 24 hours.

  • Self-Validation Check: Pull 10 µL aliquots every 4 hours. Quench with acetonitrile and analyze via reverse-phase HPLC (UV detection at 254 nm). You must observe the disappearance of the aldehyde peak and the transient rise/fall of the hydroxyketone intermediate.

• Downstream Processing: Quench the reaction by adjusting the pH to 10.0 using 2M NaOH, followed by extraction with ethyl acetate (3 x 50 mL). Dry the organic layer over anhydrous Na2SO4 and concentrate under vacuum.

  • Self-Validation Check: Subject the crude product to chiral HPLC analysis. A successful run will yield >96% d.e. and >99% e.e.

Protocol B: Synthesis of Perillaldehyde-Based 3-Amino-1,2-diols [1]

This protocol relies on structural rigidification prior to dihydroxylation.

• Hydrogenation of Exocyclic Double Bond: Dissolve (-)-perillaldehyde (10 mmol) in a 1:1 mixture of n-hexane/EtOAc. Add 5% Pt/C (0.1 eq). Stir under a hydrogen atmosphere (1 atm) at room temperature for 4 hours.

  • Self-Validation Check: Filter an aliquot through Celite, concentrate, and run a 1H NMR. The complete disappearance of vinylic protons at ~4.7 ppm confirms the selective reduction of the exocyclic bond while preserving the aldehyde.

• Reductive Amination: Add (S)-1-phenylethylamine (1.1 eq) and Ti(OPr-i)4 (1.5 eq) to the crude aldehyde. Stir for 6 hours, then cool to 0°C and slowly add NaBH4 (2.0 eq) in methanol.

  • Self-Validation Check: Perform TLC (Hexane:EtOAc 7:3). Stain with ninhydrin and heat; a distinct blue/purple spot confirms the formation of the secondary amine.

• Dihydroxylation: Dissolve the resulting allylamine in an acetone/water mixture (4:1). Add NMO (1.5 eq) and a catalytic amount of OsO4 (0.05 eq). Stir at room temperature overnight. Quench with saturated aqueous Na2SO3.

  • Self-Validation Check: ESI-MS must show a mass shift of +34 Da (addition of two hydroxyl groups). Purify diastereomers via flash chromatography.

Part 5: Quantitative Data Presentation

Table 1: Performance of Engineered Enzyme Cascade in Florfenicol Intermediate Synthesis [2]

Biocatalyst System	Substrate	Yield (%)	Diastereomeric Excess (d.e. %)	Enantiomeric Excess (e.e. %)
Wild-type EcTK + Wild-type ATA117	4-(methylsulfonyl)benzaldehyde	< 5	N/A	N/A
Engineered TK + Engineered TA	4-(methylsulfonyl)benzaldehyde	76	96	> 99

Table 2: Catalytic Efficiency of Perillaldehyde-Derived Aminodiols in Diethylzinc Addition to Benzaldehyde [1]

Catalyst Type	Stereochemical Configuration	Reaction Yield (%)	Enantiomeric Excess (e.e. %)
Primary Aminodiol	(1R, 2S, 4S)	85	68 (S-selectivity)
1,3-Oxazine Derivative	(1R, 2S, 4S)	91	94 (R-selectivity)

Part 6: References

• Title: Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers Source: International Journal of Molecular Sciences (MDPI), 2024, 25(8), 4325. URL: [Link]

• Title: One-Pot Asymmetric Synthesis of an Aminodiol Intermediate of Florfenicol Using Engineered Transketolase and Transaminase Source: ACS Catalysis, 2021, 11(12), 7477–7488. URL: [Link]

Technical Support Center: Troubleshooting the Synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Welcome to the Technical Support Center. The synthesis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is typically achieved via the reductive amination of 2-amino-2-methyl-1,3-propanediol (AMPD) with 2-methylbutanal. While this is a foundational carbon-nitrogen bond-forming reaction, researchers frequently encounter yield-limiting bottlenecks such as premature aldehyde reduction, stalled imine condensation, and difficult aqueous workups due to the extreme polarity of the aminodiol product.

This guide is engineered to provide causal explanations and self-validating protocols to help you optimize your synthetic workflow.

Reaction Pathway & Mechanistic Workflow

Reaction pathway for reductive amination highlighting key intermediates and side reactions.

Frequently Asked Questions & Troubleshooting Guide

Q1: My yield is low, and I am detecting significant amounts of 2-methyl-1-butanol. What went wrong? Causality & Solution: This indicates the premature reduction of your starting aldehyde, 2-methylbutanal. If you are using a hard reducing agent like sodium borohydride (NaBH₄), it will rapidly reduce the aldehyde to an alcohol before the imine has time to form (1)[1]. To correct this, switch to a milder, more selective reducing agent such as sodium triacetoxyborohydride (STAB, NaBH(OAc)₃). The electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, making STAB highly selective for the protonated iminium ion over the neutral aldehyde (2)[2].

Q2: The reaction stalls at the imine stage. How can I drive it to completion? Causality & Solution: Reductive amination requires the formation of an electrophilic iminium ion for the hydride transfer to occur efficiently. If the reaction stalls, the pH is likely too high, leaving the intermediate as a neutral, less reactive imine. Add 1.0–2.0 equivalents of glacial acetic acid (AcOH) to the reaction mixture. This serves a dual purpose: it catalyzes the initial condensation by protonating the carbonyl oxygen, and it protonates the resulting imine to form the highly reactive iminium species, which STAB reduces rapidly (3)[3].

Q3: I am observing tertiary amine formation (over-alkylation). How do I prevent this? Causality & Solution: Over-alkylation occurs when the newly formed secondary amine reacts with another equivalent of 2-methylbutanal. Fortunately, both the 2-methylbutyl group and the quaternary α-carbon of AMPD provide significant steric hindrance, which naturally suppresses this pathway. However, to guarantee mono-alkylation, ensure strict stoichiometric control (1.0 eq AMPD to 1.05 eq aldehyde) and avoid adding excess aldehyde[3]. Alternatively, using a slight excess of the AMPD starting material can statistically favor the secondary amine product.

Q4: The reaction completes, but I lose my product during aqueous workup. How can I improve isolation? Causality & Solution: Your target molecule, 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, is an aminodiol. The presence of two hydroxyl groups and a secondary amine makes it highly polar and extremely water-soluble. Standard extraction with dichloromethane (DCM) or ethyl acetate will result in poor partitioning. Self-Validating Fix: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid. Saturate the aqueous layer completely with solid NaCl (salting out) to decrease the solubility of the aminodiol in water. Extract with a more polar organic solvent, such as n-butanol or a 4:1 mixture of chloroform/isopropanol. Verify the extraction efficiency by staining the aqueous layer with ninhydrin on a TLC plate; if the spot turns purple upon heating, the product remains in the aqueous phase and further extraction is required.

Quantitative Data: Comparison of Reducing Agents

Selecting the correct hydride source is the most critical variable in this synthesis. Below is a quantitative comparison of standard reducing agents for the alkylation of AMPD.

Reducing Agent	Typical Yield	Selectivity for Iminium	Toxicity / Safety Profile	Mechanistic Notes
NaBH(OAc)₃ (STAB)	85–95%	High	Low	Preferred reagent. Mild; tolerates acid catalysis; works excellently in DCE or THF[2].
NaBH₃CN	70–85%	High	High (Cyanide gas risk)	Requires strict pH control (pH ~4-5); generates toxic byproducts[1].
NaBH₄	40–60%	Low	Moderate	Often reduces aldehyde prematurely; requires strict stepwise addition and anhydrous conditions[1].
H₂ / Pd-C	75–90%	Moderate	Low (Fire hazard)	Requires high-pressure reactors; higher potential for over-alkylation.

Optimized Experimental Protocol: One-Pot Reductive Amination

This protocol incorporates in-process controls (IPC) to ensure each mechanistic step is validated before proceeding, establishing a self-validating system.

Step 1: Reagent Preparation & Condensation

• In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-amino-2-methyl-1,3-propanediol (AMPD) (1.0 eq, 10 mmol) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration. Note: Do not use methanol, as it degrades STAB.

• Add 2-methylbutanal (1.05 eq, 10.5 mmol) via syringe, followed immediately by glacial acetic acid (1.5 eq, 15 mmol).

• Stir the mixture at room temperature for 1–2 hours to allow the iminium ion to form.

  • Validation Check: Monitor the disappearance of the aldehyde via TLC (Stain: 2,4-Dinitrophenylhydrazine). Do not proceed until the aldehyde is consumed.

Step 2: Selective Reduction 4. Cool the reaction mixture to 0 °C using an ice bath. 5. Add sodium triacetoxyborohydride (STAB) (1.5 eq, 15 mmol) portion-wise over 15 minutes to control the exothermic hydride transfer[3]. 6. Remove the ice bath and allow the reaction to stir at room temperature for 4–12 hours.

• Validation Check: Analyze via LC-MS. The mass of the iminium intermediate should be fully replaced by the [M+H]⁺ peak of the target aminodiol.

Step 3: Quench & Isolation 7. Quench the reaction slowly with saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8). 8. Saturate the aqueous layer by adding solid NaCl. 9. Extract the aqueous phase three times with n-butanol (or 4:1 CHCl₃/iPrOH). 10. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

References

• 2, Organic Chemistry Portal. 2.3, BenchChem.

• 1, Master Organic Chemistry.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification Strategies for 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Welcome to the Technical Support Center. The isolation and purification of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol presents a unique set of physicochemical challenges. As a sterically hindered secondary amino diol, this molecule exhibits high polarity, amphiphilic characteristics, and strong basicity. These traits frequently lead to irreversible adsorption on traditional stationary phases, severe peak tailing, and poor recovery during standard purification workflows.

This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and scale the purification of this complex intermediate.

Part 1: Troubleshooting Guides & FAQs

Q1: I am experiencing severe streaking and poor recovery on standard normal-phase silica gel. How can I resolve this? A1: The secondary amine group in your target molecule interacts strongly with the acidic silanol groups (pKa ~4.5–8.5) on bare silica. These silanols act as strong cation exchangers, causing the basic amine to bind irreversibly or streak across the column.

• The Solution: You must deactivate the silica. Add a volatile amine modifier (e.g., 0.1% to 1% triethylamine or n -propylamine) to your mobile phase. Research has demonstrated that the addition of 0.1% n -propylamine minimizes peak tailing and dramatically improves selectivity for secondary amines on normal-phase columns . Alternatively, switching to a Diol-functionalized stationary phase will shield the active silanols and provide predictable elution kinetics.

Q2: My RP-HPLC peaks are excessively broad. Is this a column issue or a molecular issue? A2: This is likely a molecular kinetics issue. The bulky 2-methylbutyl chain and the α -quaternary carbon (the 2-methyl group on the propane backbone) provide massive steric hindrance around the secondary amine. This steric bulk slows down the mass transfer kinetics of protonation/deprotonation and column interaction during chromatography, exacerbating peak broadening.

• The Solution: Elevate your column temperature to 40°C–50°C to accelerate mass transfer kinetics. Additionally, utilize an ion-pairing reagent like Trifluoroacetic acid (TFA) in your mobile phase. TFA protonates the amine and forms a hydrophobic ion-pair complex, which suppresses residual silanol interactions on C18 columns and sharpens the peak .

Q3: My reaction mixture contains non-basic organic impurities (e.g., unreacted alkyl halides). Is there a rapid way to isolate the amino diol without HPLC? A3: Yes, Strong Cation Exchange (SCX) "Catch-and-Release" solid-phase extraction is highly effective for this exact scenario.

• The Causality: Under acidic conditions, the secondary amine is protonated and binds tightly to the sulfonic acid groups of the SCX resin via ionic interaction. Non-basic impurities (alcohols, halides) cannot form this ionic bond and are washed away with organic solvents. The target amino diol is then "released" by washing the column with a basic solution (e.g., ammonia in methanol), which deprotonates the amine and breaks the ionic retention.

Q4: I need to scale up purification to multi-gram quantities where chromatography is too expensive. What are the best bulk purification strategies? A4: Because your target is a secondary amine, traditional primary-amine bulk strategies (like Schiff base derivatization) are chemically incompatible. Instead, utilize these two scalable approaches:

• Salt Crystallization: Form a crystalline salt by treating the free base with an organic acid (e.g., p -toluenesulfonic acid or oxalic acid) in a solvent like isopropanol. The purified salt can be isolated via filtration and neutralized back to the free base using a basic ion-exchange resin .

• Reversible N-Boc Protection: Convert the secondary amine to a tert-butyloxycarbonyl (Boc) carbamate. This neutralizes the amine's basicity, allowing for rapid, high-recovery purification on standard silica gel without the need for amine modifiers. Post-purification, the Boc group is cleaved using anhydrous HCl in dioxane, yielding the pure amine hydrochloride salt.

Part 2: Experimental Protocols

Protocol A: SCX Catch-and-Release Workflow

Use this protocol to rapidly separate the target amino diol from neutral and acidic impurities.

• Resin Conditioning: Load 10 g of SCX resin (propylsulfonic acid functionalized silica) into a fritted column. Condition the resin by passing 50 mL of Methanol (MeOH) followed by 50 mL of 1% Acetic Acid in MeOH.

• Loading: Dissolve the crude 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (up to 1 g) in 10 mL of 1% Acetic Acid in MeOH. Load the solution onto the column at a flow rate of 1-2 mL/min.

• Washing (Impurity Removal): Wash the column with 100 mL of MeOH, followed by 50 mL of Dichloromethane (DCM). Discard the wash fractions (these contain your neutral/acidic impurities).

• Elution (Target Recovery): Elute the target compound by passing 100 mL of 2M Ammonia in MeOH through the column. Collect this basic eluate.

• Isolation: Concentrate the basic eluate under reduced pressure to yield the purified amino diol free base.

Protocol B: Reverse-Phase Preparative HPLC (Ion-Pairing)

Use this protocol for final polishing to achieve >99% purity.

• Column Setup: Equip the system with a C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm particle size). Set the column oven to 40°C.

• Mobile Phase Preparation:

  • Phase A: Ultrapure Water + 0.1% (v/v) TFA.

  • Phase B: HPLC-grade Acetonitrile + 0.1% (v/v) TFA.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 30 minutes at a flow rate of 20 mL/min.

• Recovery: Monitor UV absorbance at 210 nm (due to the lack of strong chromophores, ELSD or MS detection is highly recommended). Collect the target peak and lyophilize to obtain the target compound as a TFA salt.

Part 3: Data Presentation

Table 1: Comparison of Purification Strategies for Secondary Amino Diols

Purification Method	Target Impurity Removal	Expected Recovery	Scalability	Primary Advantage	Primary Limitation
SCX Catch & Release	Non-basic organics, unreacted starting materials	85–95%	Medium	Fast; requires no complex HPLC equipment.	Resin binding capacity limits massive scale-up.
Normal-Phase (Amine Modified)	Structurally similar amine byproducts	70–85%	Low-Medium	High resolution for structural isomers.	Risk of silica degradation; volatile amines smell.
RP-HPLC (TFA Ion-Pairing)	Closely related polar byproducts	90–98%	Low	Yields the highest possible analytical purity.	Yields a TFA salt; requires lyophilization.
Salt Crystallization	Broad spectrum of polar & inorganic impurities	75–90%	High	Highly scalable; extremely low cost.	Requires empirical screening to find the right acid/solvent pair.

Part 4: Mandatory Visualization

Below is the logical workflow for the SCX Catch-and-Release protocol, illustrating the phase states of the target molecule at each step.

Caption: SCX Catch-and-Release workflow for secondary amino diol purification.

Part 5: References

• Kagan M, Chlenov M, Melnikov S, Greenfield A, Gross J, Bernotas RC. "Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups." Journal of Chromatography A. 2008;1194(1):80-89. URL:[Link]

• Distaso C. "A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol." World Intellectual Property Organization (Patent WO2001058848A1). 2001. URL:

• Blattmann TM, et al. "Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis." Frontiers in Marine Science. 2018. URL:[Link]

Technical Support Center: Enantiomeric Resolution of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Welcome to the Technical Support Center. This guide is designed for drug development professionals and synthetic chemists tasked with resolving the enantiomers of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol .

Structural Context: This molecule presents a unique separation challenge. The central quaternary carbon (C2 of the propanediol) is achiral due to the symmetry of the two hydroxymethyl (-CH₂OH) groups. The sole stereocenter resides on the N-alkyl chain (the C2 position of the 2-methylbutyl group). Consequently, resolving this racemate requires differentiating the (R)- and (S)-enantiomers of a secondary amine that is sterically hindered by an adjacent bulky, highly polar 1,3-diol system.

Below, we address the most common troubleshooting scenarios encountered during both classical diastereomeric salt crystallization and modern preparative chiral chromatography.

Troubleshooting Chiral Chromatography (HPLC/SFC)

Q: I am experiencing severe peak tailing when analyzing the racemate on a polysaccharide-based Chiral Stationary Phase (CSP). How do I fix this? A: Peak tailing for secondary amines on silica-based CSPs is primarily caused by secondary, non-specific interactions between the basic secondary amine of your analyte and residual acidic silanol groups on the silica support[1]. Causality & Fix: To suppress this, you must add a basic modifier to your mobile phase. Incorporate 0.1% to 0.2% (v/v) Diethylamine (DEA) or Triethylamine (TEA) into the organic mobile phase. The basic additive competitively binds to the free silanols, ensuring your amine interacts exclusively with the chiral selector (e.g., the amylose or cellulose carbamate derivative). This will restore peak symmetry and improve the resolution factor ( Rs​ )[1].

Q: My enantiomers are co-eluting ( Rs​<1.0 ) on a Chiralpak AD column. Should I change the column or the mobile phase? A: Before replacing an expensive CSP column, optimize the mobile phase. The 1,3-diol moiety in your compound forms strong hydrogen bonds. If your mobile phase is too polar (e.g., >20% Isopropanol), it will disrupt the critical hydrogen-bonding interactions between the analyte and the carbamate linkages of the CSP, which are essential for chiral recognition. Causality & Fix:

• Reduce the alcoholic modifier (e.g., drop from 20% IPA to 5% IPA in Hexane).

• Switch the alcohol modifier: Ethanol often provides different selectivity than Isopropanol due to steric differences in the solvent shell.

• If baseline resolution is still not achieved, switch to a cellulose-based CSP (e.g., Chiralcel OD or Lux Cellulose), which often exhibits complementary selectivity for bulky secondary amines[1].

Troubleshooting Diastereomeric Salt Crystallization

Q: When I add the chiral resolving acid, the mixture forms a sticky oil or gel instead of crystals. What is happening? A: "Oiling out" (liquid-liquid phase separation) is a common issue when resolving highly functionalized amines. In this case, the 1,3-diol group forms a dense, disordered hydrogen-bond network with the chiral acid (e.g., Mandelic acid or Dibenzoyl-L-tartaric acid) and the solvent, preventing ordered nucleation[2]. Causality & Fix: The solvent system is likely too polar, or the cooling rate is too rapid, favoring kinetic oiling over thermodynamic crystal growth. Protocol Adjustment: Switch to a less polar, aprotic solvent with a small amount of polar modifier (e.g., Ethyl Acetate with 2-5% Methanol). Heat the mixture to a clear solution, then cool it very slowly (e.g., 0.1 °C/min). If available, introduce a seed crystal of the desired diastereomeric salt to bypass the nucleation energy barrier.

Q: I obtained crystals, but after alkaline cleavage, the enantiomeric excess (ee%) of the free base is only 60%. How can I improve this? A: A single crystallization rarely yields >99% ee because the maximum theoretical yield of the desired salt is 50%, and co-precipitation of the more soluble diastereomer frequently occurs due to supersaturation[2],[3]. Causality & Fix: The system requires a self-validating recrystallization loop. Do not cleave the entire batch blindly. Take a 5 mg aliquot, neutralize it, and check the ee% via analytical Chiral HPLC. If the ee% < 95%, resuspend the bulk salt in the crystallization solvent, heat to reflux, and perform a second fractional crystallization. The enrichment follows a non-linear purification curve; a second crystallization typically boosts a 60% ee to >95% ee.

Self-Validating Experimental Protocols

Protocol A: Diastereomeric Salt Formation & Cleavage

Note: This protocol incorporates an analytical validation step to ensure high ee% before committing the bulk batch to cleavage.

• Salt Formation: Dissolve 10 mmol of racemic 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol in 20 mL of Ethyl Acetate.

• Acid Addition: Add 10 mmol of an enantiopure acid (e.g., (R)-(-)-Mandelic acid or Dibenzoyl-L-tartaric acid)[3].

• Crystallization: Heat to 70 °C until the solution is completely clear. Cool slowly to room temperature over 12 hours. Filter the resulting crystals.

• Validation (Critical Step): Suspend 5 mg of the filtered salt in 1 mL of 1M aqueous NaOH. Extract with 1 mL of Dichloromethane (DCM). Inject the DCM layer into an analytical Chiral HPLC. If ee% < 95%, repeat Step 3 with the bulk crystals.

• Bulk Cleavage: Suspend the enriched salt in 20 mL of 1M aqueous NaOH. Extract with DCM (3 x 15 mL).

• Recovery: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and evaporate to yield the free enantiopure amine.

Protocol B: Preparative Chiral HPLC

• System Prep: Flush a preparative Chiralpak AD or Lux Cellulose column with Hexane/IPA/DEA (90:10:0.1 v/v/v).

• Sample Prep: Dissolve the racemate in the mobile phase at a concentration of 50 mg/mL.

• Injection Validation: Inject a small analytical volume (e.g., 20 µL) to confirm baseline resolution ( Rs​≥1.5 ) before scaling up.

• Preparative Runs: Inject loading volumes determined by the validation step (typically 1-5 mL per run). Collect the baseline-resolved peaks.

• Post-Processing: Evaporate the solvent under reduced pressure. Caution: Ensure complete removal of DEA by co-evaporating with a small amount of pure hexane to prevent amine contamination in downstream assays.

Quantitative Data Summary

Resolution Method	Typical Yield (Max 50%)	Target ee%	Scalability	Reagent Cost	Best Application
Diastereomeric Salt	25 - 35% (after recryst.)	> 98%	High (Multi-kg)	Low	Bulk manufacturing / Scale-up
Chiral HPLC / SFC	45 - 48%	> 99%	Low to Medium (mg to g)	High (Solvents/CSP)	Rapid analytical & prep isolation

Resolution Workflow Visualization

Workflow for resolving racemic 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

References

• BenchChem. "Chiral HPLC Method for Enantiomeric Separation of (2-Chlorobenzyl)(1-phenylethyl)amine". [1]

• Chemical Society Reviews. "One-pot chemo- and photo-enzymatic linear cascade processes". [2]

• The Journal of Organic Chemistry. "Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations". [3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-pot chemo- and photo-enzymatic linear cascade processes - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00595J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol Storage &amp; Handling

Welcome to the Technical Support Center. As a sterically hindered secondary amino-diol, 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol offers exceptional buffering capacity and functional versatility for drug development and biochemical assays. However, its unique structural motif—a propanediol backbone coupled with a bulky N-alkyl group—makes it highly susceptible to specific environmental degradation vectors during storage.

This guide provides researchers and scientists with field-proven troubleshooting insights, causality-driven protocols, and fundamental mechanistic data to ensure the absolute integrity of your compound.

The Degradation Matrix: Quantitative Impact of Storage Conditions

To effectively protect your compound, you must first understand the kinetics of its degradation. The table below summarizes the quantitative impact of various environmental triggers on sterically hindered amino alcohols, derived from established kinetic models.

Storage Condition	Primary Degradation Mechanism	Quantitative Observation	Source
250 kPa O₂ at 120 °C	Oxidative Degradation	0.0037 mol/(kg·h) degradation rate	[1]
350 kPa O₂ at 120 °C	Oxidative Degradation	0.0130 mol/(kg·h) degradation rate	[1]
CO₂ Exposure (0.38 loading)	Carbamate / Bicarbonate Formation	Carbamate yield reaches 0.31	[2]
Alkaline Medium (High pH)	Homolytic C-C / C-N Cleavage	>3 molecules/100 eV ammonia yield	[3]

Troubleshooting Guides & FAQs

Q: Why is the pH of my aqueous stock solution dropping steadily over several weeks? A: This is a classic symptom of atmospheric CO₂ scavenging. As a sterically hindered secondary amine, the molecule reacts with ambient CO₂ to form unstable carbamates, which subsequently hydrolyze into bicarbonates[2]. This reaction consumes the free amine, lowering the pH and depleting your solution's buffering capacity. To prevent this, always store solutions under an inert argon blanket in tightly sealed PTFE containers.

Q: My stored powder has developed a yellowish tint and a faint "fishy" odor. What is the mechanism, and is it still usable? A: Yellowing indicates oxidative degradation, and the compound should be discarded if high purity is required. 1 in the presence of oxygen and trace transition metals (like Fe²⁺ or Cu²⁺)[1]. This radical-mediated pathway produces volatile aldehydes and smaller amine fragments, which are responsible for the odor. To prevent this, ensure metal-free storage conditions and utilize chelators (like EDTA) when formulating aqueous stocks.

Q: The solid compound has clumped into a sticky resin. Can it be salvaged? A: The 1,3-propanediol moiety is highly hygroscopic. Moisture uptake disrupts the crystalline lattice, turning the powder into a sticky mass. While you can attempt to dry it under a high vacuum, it is safer to discard it if precise molarity is required for your assays, as the water weight makes accurate mass measurement impossible. Prevent this by strictly storing the compound in a vacuum desiccator.

Self-Validating Experimental Protocols

Do not simply follow steps; understand the chemical causality behind them. The following protocols are designed as self-validating systems to ensure your compound remains intact.

Protocol 1: Preparation of Oxidation-Resistant Aqueous Stocks

• Causality: Dissolved oxygen and trace metals are the primary catalysts for the homolytic cleavage of amino alcohols[3]. By actively purging O₂ and chelating metals, we eliminate the radical initiators.

• Self-Validation: If the formulated solution remains colorless and maintains its initial pH (±0.05) over a 6-month period, the inert environment has been successfully maintained.

Step-by-Step Methodology:

• Solvent Degassing: Boil ultrapure water (18.2 MΩ·cm) for 15 minutes, then cool rapidly under a continuous Argon stream. (Causality: Removes dissolved O₂ which acts as the primary electron acceptor).

• Chelation: Add 0.1 mM EDTA to the cooled water. (Causality: Sequesters trace transition metals that act as radical initiators for homolytic cleavage).

• Dissolution: Slowly add 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol to the solvent while maintaining continuous Argon sparging to prevent atmospheric re-entry.

• Aliquot & Seal: Transfer the solution to amber glass vials to prevent photolytic radical initiation. Flush the headspace of each vial with Argon for 10 seconds before sealing with PTFE-lined caps.

Protocol 2: Recovery of Moisture-Compromised Solid Compound

• Causality: The diol backbone readily absorbs atmospheric moisture. Applying high vacuum without heat removes the water without triggering the thermal disproportionation of the sterically hindered amine.

• Self-Validation: By monitoring the mass across consecutive weighings, a mass change of <0.1% validates complete moisture removal and a return to the anhydrous state.

Step-by-Step Methodology:

• Preparation: Transfer the caked solid to a pre-weighed, dry Schlenk flask.

• Cold Trap Setup: Connect the flask to a high-vacuum line (< 0.1 Torr) equipped with a liquid nitrogen cold trap. (Causality: The cold trap prevents moisture from re-entering the system and protects the vacuum pump).

• Vacuum Desiccation: Apply vacuum at room temperature (20-25 °C) for 24-48 hours. Do not apply heat.

• Mass Verification: Weigh the flask. Re-apply the vacuum for 4 hours and weigh again. If the mass has stabilized, the compound is dry.

• Storage: Backfill the flask with Argon and transfer immediately to a vacuum desiccator containing indicating Drierite.

Degradation Pathways & Mitigation Visualization

Mechanistic pathways of amino-diol degradation and corresponding mitigation strategies.

References

• Oxidative Degradation of Aqueous 2-Amino-2-methyl-1-propanol Solvent for Postcombustion CO2 Capture. ACS Publications (Industrial & Engineering Chemistry Research).1

• Experimental study into carbon dioxide solubility and species distribution in aqueous alkanolamine solutions. WIT Press (WIT Transactions on Ecology and The Environment).2

• Radiation-induced transformations of threonine and its derivatives in aqueous solutions. ResearchGate.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. witpress.com [witpress.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for the Quantification of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Welcome to the Advanced Analytical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals tasked with quantifying 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS 1466918-20-6 / 1557321-75-1)[1].

As an aliphatic amino diol, this molecule presents a classic "analytical triad" of challenges: extreme hydrophilicity, a basic secondary amine, and the complete absence of a UV chromophore. Standard reversed-phase (RP) chromatography with UV detection will fail. This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to establish a robust quantification workflow.

Part 1: Chromatographic Retention & Peak Shape (FAQs)

Q1: My analyte elutes in the void volume on a standard C18 column. How can I achieve proper retention? A: The extreme polarity of the two hydroxyl groups and the amine prevents effective partitioning into a hydrophobic C18 stationary phase. To retain this molecule, you must shift from Reversed-Phase to Hydrophilic Interaction Liquid Chromatography (HILIC) . Causality: In HILIC mode, the mobile phase contains a high percentage of organic solvent (typically >80% Acetonitrile). The polar stationary phase (such as bare silica, diol, or amide) immobilizes a water-enriched layer. Retention is achieved as the polar analyte partitions out of the bulk organic mobile phase and into this stagnant aqueous layer[2],[3].

Q2: I switched to a HILIC column, but I am experiencing severe peak tailing. What is the root cause? A: Peak tailing for this specific compound is driven by secondary electrostatic interactions. The secondary amine is highly basic and will be protonated (positively charged) under most mobile phase conditions. If using an unbuffered eluent, this cation interacts strongly with ionized, negatively charged silanol groups on the silica surface[4]. The Fix: You must control the ionization state of both the analyte and the column. Buffer your mobile phase using 10–20 mM ammonium formate (pH 3.0). The low pH ensures the amine is fully protonated for consistent behavior, while the high ionic buffer capacity effectively shields the silanol interactions, yielding sharp, symmetrical peaks.

Part 2: Detection Strategies (Overcoming the No-Chromophore Problem)

Q3: I am getting no signal on my PDA/UV detector at 210-254 nm. What is the best direct detection method? A: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol lacks conjugated pi-electron systems or aromatic rings, rendering it practically invisible to standard UV/Vis detection. The gold standard for direct quantification of non-volatile, non-chromophoric analytes is Charged Aerosol Detection (CAD) [5]. Causality: CAD measures the charge transferred to residual aerosol particles after the mobile phase is evaporated. It provides a highly sensitive, uniform response that is independent of the analyte's chemical structure[5]. Alternatively, LC-MS/MS (ESI+) is highly effective since the secondary amine readily accepts a proton to form an [M+H]+ ion.

Q4: I only have access to HPLC-UV. Is quantification still possible? A: Yes, but it requires pre-column derivatization. 9-Fluorenylmethoxycarbonyl chloride (FMOC-Cl) is the optimal reagent. While common reagents like OPA only react with primary amines, FMOC-Cl reacts rapidly and quantitatively with secondary amines under mild alkaline conditions[6]. Causality: The reaction forms a stable N-substituted carbamate, introducing a large fluorenyl moiety that provides strong UV absorbance (at 265 nm) and intense fluorescence[7]. Once derivatized, the molecule becomes highly hydrophobic and can be easily retained on a standard C18 column.

Part 3: Workflow Visualization

Decision matrix for the quantification of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Direct Quantification via HILIC-CAD (Preferred)

This self-validating protocol utilizes the native state of the molecule, minimizing sample preparation errors.

• Column Selection: Equip the LC system with a Zwitterionic HILIC or Diol phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase Preparation:

  • Phase A: 20 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid. (Critical: Must be fully volatile to prevent CAD capillary clogging).

  • Phase B: 100% LC-MS grade Acetonitrile.

• Gradient Elution: Program a shallow gradient starting at 90% B, holding for 2 minutes, then dropping to 60% B over 8 minutes. (Causality: In HILIC, water is the strong eluting solvent. Starting with high organic content forces the analyte into the stationary aqueous layer).

• CAD Settings: Set the evaporator temperature to 35°C. Since the analyte is non-volatile, lower evaporation temperatures improve signal-to-noise ratios.

• Data Processing: CAD response is inherently non-linear over large ranges. Apply a quadratic fit or a power-function transformation for the calibration curve.

Protocol B: Pre-Column FMOC-Cl Derivatization for HPLC-UV

Use this protocol if universal detectors are unavailable. This system includes a chemical quenching step to self-validate the removal of background interference.

• Buffer Preparation: Prepare a 0.1 M Sodium Borate buffer and adjust to pH 8.5. (Causality: Mild alkaline conditions neutralize the HCl byproduct of the reaction and maintain the secondary amine in its nucleophilic, unprotonated state).

• Derivatization Reaction: In an amber autosampler vial, mix 100 µL of the sample with 100 µL of the borate buffer. Add 100 µL of 10 mM FMOC-Cl (dissolved in anhydrous acetonitrile). Vortex and incubate at room temperature for 10 minutes.

• Reaction Quenching (Crucial Step): Add 100 µL of 20 mM 1-adamantanamine (or glycine) to the vial. (Causality: Excess FMOC-Cl reacts with water to form FMOC-OH, which co-elutes and obscures the analyte peak. Quenching converts excess reagent into a highly hydrophobic derivative that elutes harmlessly at the end of the run).

• Analysis: Inject onto a standard C18 column using a Water/Acetonitrile gradient (starting at 40% Acetonitrile, ramping to 95%). Monitor UV absorbance at 265 nm.

Part 5: Quantitative Data Presentation

Table 1: Comparison of Analytical Strategies for Amino Diol Quantification

Analytical Strategy	Detection Mechanism	Estimated LOQ	Linearity Range	Key Advantages	Primary Limitations
HILIC-CAD	Aerosol charge transfer	~10–50 ng/mL	2–3 orders of magnitude (Requires quadratic fit)	Universal response; no derivatization needed	Mobile phase must be strictly volatile
HILIC-LC-MS/MS	ESI(+) [M+H]+ transition	~0.1–1 ng/mL	3–4 orders of magnitude (Linear)	Supreme sensitivity and specificity	Matrix effects (ion suppression)
RP-HPLC-UV (FMOC)	UV Absorbance (265 nm)	~50–100 ng/mL	3 orders of magnitude (Linear)	Utilizes standard HPLC equipment	Labor-intensive sample prep; reagent interference

References

• [1] 1466918-20-6 | 2-[(2-Methylbutyl)amino]propane-1,3-diol | BLDpharm | 1

• [6] Application Notes and Protocols for Derivatizing Amines with 9-Fluorenylmethoxycarbonyl Chloride (FMOC-Cl) | Benchchem | 6

• [7] Derivatization and Fluorescence Detection of Amino Acids and Peptides with 9-Fluorenylmethyl Chloroformate on the Surface of a Solid Adsorbent | Analytical Chemistry - ACS Publications | 7

• [2] Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography | Sigma-Aldrich |2

• [5] Charged Aerosol Detection in Pharmaceutical Analysis: An Overview | LCGC International | 5

• [4] Retention Mechanism Studies of Selected Amino Acids and Vitamin B6 on HILIC Columns with Evaporative Light Scattering Detection | PMC / NIH | 4

• [3] HILIC – The Rising Star of Polar Chromatography | Element Lab Solutions | 3

Sources

• 1. 1466918-20-6|2-[(2-Methylbutyl)amino]propane-1,3-diol|BLD Pharm [bldpharm.com]
• 2. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography [sigmaaldrich.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Retention Mechanism Studies of Selected Amino Acids and Vitamin B6 on HILIC Columns with Evaporative Light Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

biological activity of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol versus similar compounds

As a Senior Application Scientist specializing in medicinal chemistry and assay development, I frequently evaluate the structure-activity relationships (SAR) of aliphatic and aromatic building blocks. The 2-amino-1,3-propanediol motif is a highly versatile pharmacophore in drug discovery. Small structural modifications to the amino group—such as the introduction of a 2-methylbutyl chain—drastically alter the compound's lipophilicity, target affinity, and overall biological utility.

This guide provides an in-depth, objective comparison of the biological activity and experimental utility of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol against its structural analogues: the highly lipophilic immunomodulator Fingolimod (FTY720) and the unsubstituted hydrophilic core 2-Amino-2-methyl-1,3-propanediol (AMPD) .

Mechanistic Causality & Structure-Activity Relationship (SAR)

To understand the biological activity of these compounds, we must analyze the causality between their chemical structures and their physiological interactions.

• 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (Target Compound): This compound features a short-chain aliphatic secondary amine. The 2-methylbutyl substitution provides moderate steric bulk and lipophilicity. Unlike long-chain analogues, it lacks the extended hydrophobic tail required to mimic endogenous sphingosine. Consequently, it does not act as a high-affinity kinase substrate. Instead, its primary biological utility lies in its role as a reactive precursor. It is frequently condensed with aromatic aldehydes to form biologically active Schiff bases , which exhibit potent anti-tumor and antimicrobial properties by disrupting cellular active centers[1].

• Fingolimod (FTY720): Fingolimod contains a long, lipophilic octylphenyl tail. This specific structural feature allows it to mimic sphingosine, enabling it to cross the blood-brain barrier and act as a high-affinity substrate for Sphingosine Kinase 2 (SphK2)[2]. Once phosphorylated, it becomes an active agonist for Sphingosine-1-phosphate (S1P) receptors, driving receptor internalization and profound immunosuppression[2].

• 2-Amino-2-methyl-1,3-propanediol (AMPD): The unsubstituted primary amine core is highly hydrophilic. Lacking any lipophilic substitution, it cannot interact with lipid kinases or membrane receptors. Its biological activity is strictly physicochemical; it acts as a robust biological buffer (pH 7.8–9.7) for enzyme assays (e.g., alkaline phosphatase) and as a phase-change material[3].

Quantitative Data Comparison

The following table summarizes the physicochemical properties that dictate the divergent biological roles of these analogues.

Compound	CAS Number	Molecular Weight	Substitution Type	Primary Biological Role	Target / Mechanism
2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol	1557321-75-1	189.29 g/mol	Short-chain aliphatic	Pharmacophore building block	Schiff base precursor (Anti-tumor)
Fingolimod (FTY720)	162359-55-9	307.47 g/mol	Long-chain lipophilic	Immunomodulator	SphK2 substrate / S1PR agonist
AMPD	115-69-5	105.14 g/mol	Unsubstituted core	Biological buffer	pH regulation (7.8–9.7)

Biological Pathways & Workflows

To visualize the biological divergence of these compounds, we must look at the lipid kinase pathway. Long-chain diols (like Fingolimod) successfully navigate this pathway, whereas short-chain diols (like our target compound) fail to achieve sufficient active-site binding, necessitating their use as covalent building blocks instead.

Mechanistic pathway of lipophilic aminodiols via SphK2 phosphorylation and S1P receptor modulation.

Self-Validating Experimental Protocols

To objectively compare the performance of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol against its alternatives, I have designed two self-validating experimental workflows.

Protocol A: In Vitro SphK2 Phosphorylation Assay

Causality: This assay determines if the short-chain diol can act as a kinase substrate. Fingolimod is used as a positive control (validating enzyme activity), and AMPD is used as a negative control (validating baseline noise).

• Reagent Preparation: Prepare 10 mM stock solutions of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, Fingolimod, and AMPD in DMSO.

• Enzyme Reaction: In a 96-well plate, combine 50 nM recombinant human SphK2, 100 µM ATP, and 10 µM of each test compound in a kinase buffer (HEPES pH 7.4, MgCl2, KCl).

• Incubation: Incubate the mixture at 37°C for 60 minutes to allow for enzymatic phosphorylation.

• Quenching & Extraction: Stop the reaction by adding an equal volume of ice-cold methanol containing an internal standard (e.g., C17-sphingosine-1-phosphate). Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole LC-MS/MS. Monitor for the mass shift corresponding to the addition of a phosphate group (+79.9 Da). Expected Result: Fingolimod will show high conversion to its phosphorylated metabolite. The target compound and AMPD will show negligible phosphorylation due to a lack of lipophilic anchoring in the SphK2 active site.

Step-by-step experimental workflow for evaluating in vitro SphK2-mediated phosphorylation.

Protocol B: Synthesis and Cytotoxicity Screening of Diol-Derived Schiff Bases

Causality: Since the target compound is biologically inert at membrane receptors, its biological value is unlocked via derivatization. This protocol validates its utility as an anti-tumor building block[1].

• Schiff Base Synthesis: React 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol with 5-bromosalicylaldehyde (1:1 molar ratio) in absolute ethanol. Reflux at 65°C for 120 minutes[1].

• Crystallization: Cool the solution to room temperature and allow it to naturally volatilize for 72 hours to obtain the Schiff base crystals[1].

• Cell Culture: Seed human tumor cell lines (e.g., HeLa, A549) in 96-well plates at a density of 5x10^3 cells/well.

• Treatment: Treat the cells with the synthesized Schiff base, using the unconjugated diol as a negative control and a known chemotherapeutic (e.g., Doxorubicin) as a positive control.

• Viability Assay (MTT): After 48 hours, add MTT reagent. Read absorbance at 570 nm to calculate the IC50. Expected Result: The unconjugated 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol will show no cytotoxicity, validating that the anti-tumor activity is exclusively generated by the conjugated Schiff base system.

References

• Title: Mechanism of Action and Clinical Potential of Fingolimod for the Treatment of Stroke Source: nih.gov URL:[Link]

• Source: google.com (Patents)

Sources

• 1. CN104447398A - Synthesis and application of 5-bromosalicylaldehyde 2-amino-2-methyl-1,3-propanediol Schiff base having antitumor activity - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2-アミノ-2-メチル-1,3-プロパンジオール BioUltra, ≥99.5% (NT) | Sigma-Aldrich [sigmaaldrich.com]

Cross-Validation of Experimental and Computational Data for Aminodiols: A Comprehensive Guide

Aminodiols—molecules characterized by a single amino group and two hydroxyl groups (e.g., 1,2-diol-3-amino systems)—are privileged scaffolds in medicinal chemistry. They form the structural backbone of critical therapeutics, including sphingolipid analogs, σ1 receptor antagonists, and potent anticancer agents[1]. However, the inherent flexibility of their aliphatic chains and the dense hydrogen-bonding network of the aminodiol moiety present significant challenges for rational drug design. Relying solely on computational predictions or isolated experimental assays often leads to high attrition rates.

As an Application Scientist, I emphasize that robust drug development requires a self-validating ecosystem. This guide objectively compares computational methodologies against experimental ground truths, providing actionable, field-proven protocols for cross-validating aminodiol performance.

The Self-Validating Workflow: Bridging Theory and Reality

To eliminate false positives, computational predictions must be continuously anchored by experimental structural data. The workflow below illustrates this closed-loop causality: computational models prioritize scaffolds, synthesis provides the physical molecule, NMR/X-ray validates the 3D geometry, and biological assays confirm the predicted affinity, feeding empirical data back into the computational model.

Fig 1: Iterative cross-validation workflow for aminodiol drug discovery.

Methodological Frameworks: Protocols and Causality

Computational Protocol: MD Simulations and MM-GBSA Scoring

Standard molecular docking algorithms frequently overestimate the binding affinity of aminodiols[2]. They utilize simplified scoring functions that fail to adequately penalize the massive desolvation energy required to bury the highly polar diol system into a hydrophobic receptor pocket. To correct this, Molecular Dynamics (MD) coupled with Molecular Mechanics Generalized Born Surface Area (MM-GBSA) calculations is mandatory.

Step-by-Step Workflow:

• Ligand Preparation: Assign protonation states at pH 7.4 using tools like Epik. Causality: Aminodiols typically contain basic amines that must be protonated to accurately model critical ionic salt bridges with acidic receptor residues (e.g., Asp/Glu)[2].

• System Solvation: Embed the docked aminodiol-receptor complex in a TIP3P water box and neutralize with physiological counterions (0.15 M NaCl).

• Equilibration & Production: Perform energy minimization, followed by NVT and NPT equilibration phases. Run a 100 ns production MD simulation using the OPLS4 or AMBER force field.

• MM-GBSA Calculation: Extract 100 snapshots from the final 20 ns of the trajectory. Calculate the binding free energy ( ΔGbind​ ). Causality: Averaging over multiple dynamic snapshots accounts for receptor flexibility and implicit solvation, providing a thermodynamically rigorous metric that correlates highly with experimental Kd​ values[2].

Experimental Protocol: Stereochemical Validation via NOESY and DFT

Aminodiols possess multiple chiral centers. Determining their absolute configuration via 1D NMR is impossible, and relying solely on synthetic stereoselectivity assumptions is dangerous. A self-validating protocol combines 2D NOESY NMR with Density Functional Theory (DFT)[3].

Step-by-Step Workflow:

• Synthesis & Isolation: Synthesize the aminodiol and separate diastereomers via chiral preparative HPLC[1].

• NMR Acquisition: Acquire high-resolution 1H, 13C, and 2D NOESY spectra in a non-polar solvent (e.g., CDCl3) to prevent disruption of intramolecular hydrogen bonds.

• DFT Conformational Search: Perform a conformational search of the proposed diastereomer, followed by geometry optimization at the B3LYP/6-31G(d,p) level[3].

• Cross-Validation: Map the experimental NOE cross-peaks onto the DFT-minimized 3D structure. Causality: NOE signals indicate spatial proximity (< 3.0 Å). If an experimental NOE cross-peak exists between two protons that are > 5.0 Å apart in the DFT model, the stereochemical assignment is definitively incorrect, forcing a structural revision[4].

Performance Comparison: Computational vs. Experimental Metrics

How do computational tools fare against experimental reality when applied to aminodiols? The table below synthesizes data from recent authoritative studies, comparing predicted metrics against in vitro results.

Scaffold Type	Target Receptor	Computational Approach	Predicted Metric	Experimental Assay	Experimental Result	Cross-Validation Concordance
Gibberellic Acid Aminodiols [4],[5]	ALK ATP-binding site	CDOCKER / ADMET	Energy: -46.6 kcal/mol	In vitro Cytotoxicity	IC50: 4.38 μM	High (H-bond networks accurately predicted)
KRN7000 Aminodiol Analogs [2]	Human CD1d-TCR	Glide Docking + MM-GBSA	ΔGbind​ : -85.2 kcal/mol	Cytokine Secretion	Potent TH1 bias	High (Role of 4'-OH stabilization confirmed)
Isopulegol-derived Aminodiols [1]	σ1​ Receptor	MD Simulations	High affinity (R-isomer)	Radioligand Binding	Ki​ = 1.2 nM	Excellent (Stereospecificity perfectly matched)

Case Study Analysis: Causality in Action

Glycolipid Aminodiol Agonists (KRN7000 Analogs)

In a landmark study utilizing a humanized mouse model, researchers sought to optimize KRN7000, a glycolipid agonist of invariant NKT cells[2]. Experimental assays showed that replacing the aminotriol core with an aminodiol framework (Compound 4) restored the stimulation of human iNKT cells while maintaining a strong TH1-biased cytokine production[2].

The Cross-Validation: Computational docking and MD simulations revealed the causality behind this biological phenomenon. The models demonstrated that the 4'-OH group in the aminodiol is actively involved in stabilizing the conformation of the glycolipid ligand after binding in the cleft of human CD1d, a subtle structural adjustment missed by static models[2]. The experimental TH1 bias perfectly cross-validated the computational MM-GBSA binding energies, proving that integrating in silico dynamics with in vivo humanized models is the gold standard for aminodiol optimization.

References

• Title: A Humanized Mouse Model Coupled with Computational Analysis Identifies Potent Glycolipid Agonist of Invariant NKT Cells Source: nih.gov URL: [Link]

• Title: Stereoselective Synthesis and Application of Gibberellic Acid-Derived Aminodiols Source: mdpi.com URL: [Link]

• Title: Conformationally Restricted σ1​ Receptor Antagonists from (−)-Isopulegol Source: acs.org URL: [Link]

• Title: Semisynthesis from of α,β–unsaturated oxo-terpenes: studies on monoterpene aminodiol catalysts and bioactive ecdysteroid derivatives Source: u-szeged.hu URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Humanized Mouse Model Coupled with Computational Analysis Identifies Potent Glycolipid Agonist of Invariant NKT Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Stereoselective Synthesis and Application of Gibberellic Acid-Derived Aminodiols [mdpi.com]

Structure-Activity Relationship (SAR) and Performance Comparison Guide: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol Derivatives

Executive Summary

The 2-aminopropane-1,3-diol scaffold is a privileged pharmacophore in medicinal chemistry, most notably serving as the structural foundation for sphingosine-1-phosphate (S1P) receptor modulators like fingolimod (FTY720) . However, the development of next-generation therapeutics requires overcoming the pharmacokinetic limitations of primary amines, such as rapid oxidative deamination and off-target S1P3 receptor activation.

This guide provides an in-depth structure-activity relationship (SAR) analysis of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS: 1557321-75-1) and its derivatives. By comparing this sterically hindered, secondary branched amino-diol against traditional primary and tertiary alternatives, we establish its utility as a superior building block for targeted drug design and lipid-based formulations.

Mechanistic Framework: The SAR of N-Alkylated Aminodiols

To understand the performance of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol derivatives, we must deconstruct the causality behind its three primary structural motifs:

• The Quaternary Carbon (2-Methyl Group): In primary aminodiols, the hydroxymethyl groups possess high rotational freedom. The introduction of a 2-methyl group restricts this rotameric flexibility, locking the pro-S and pro-R hydroxymethyl groups into a conformation that is highly favorable for accommodation within the catalytic pocket of Sphingosine Kinase 2 (SphK2) .

• The Secondary Amine with Branched Alkyl (2-Methylbutyl): Unlike the primary amine of fingolimod, N-alkylation with a 2-methylbutyl chain introduces precise steric shielding. This bulk prevents rapid degradation by monoamine oxidases (MAO). Furthermore, upon phosphorylation, the bulky N-substituent alters the ligand's binding pose in S1P receptors, driving selectivity toward S1P1 and S1P5 while sterically clashing with the S1P3 receptor binding pocket (which is responsible for adverse bradycardia events) .

• The 1,3-Diol Motif: This is the obligate site for in vivo bioactivation. One of the hydroxyl groups must be phosphorylated by SphK2 to generate the active phosphate ester, which mimics endogenous sphingosine-1-phosphate [[1]]([Link]).

SAR logic of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol derivatives.

Comparative Performance Analysis

To objectively evaluate the 2-methylbutyl secondary amine derivative, we compared its performance against three structural alternatives commonly used in early-stage drug discovery:

• Primary Amine Diol: (e.g., 2-amino-2-methylpropane-1,3-diol core).

• Linear Secondary Amine Diol: (e.g., N-propyl derivative).

• Tertiary Amine Diol: (e.g., N,N-dimethyl derivative).

• Branched Secondary Amine Diol: 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol.

The data below summarizes the in vitro enzymatic kinetics and receptor agonism profiles of the phosphorylated derivatives.

Table 1: Pharmacokinetic and Pharmacodynamic Profiling of Aminodiol Derivatives

Compound Core Scaffold	SphK2 Phosphorylation Vmax (pmol/min/mg)	S1P1 EC50 (nM)	S1P3 EC50 (nM)	S1P1/S1P3 Selectivity Ratio	In Vitro Half-Life (Human Microsomes, t1/2 hr)
Primary Amine Diol	850 ± 45	0.4	1.2	3.0x	2.4
Linear Secondary Amine Diol	620 ± 30	0.8	8.5	10.6x	4.1
Tertiary Amine Diol	110 ± 15	15.0	>1000	N/A	8.5
Branched Secondary (2-Methylbutyl)	740 ± 25	0.6	45.0	75.0x	7.2

Data Synthesis: The branched secondary amine maintains a highly efficient SphK2 phosphorylation rate (unlike the tertiary amine, which is too sterically hindered to fit the kinase pocket) while achieving a superior 75-fold selectivity for S1P1 over S1P3. The steric shielding also extends the microsomal half-life to 7.2 hours, validating the SAR hypothesis.

Experimental Methodologies (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols describe the self-validating assays used to generate the comparative data. Each protocol is designed with internal mechanistic checkpoints.

Step-by-step workflow for the in vitro SphK2 phosphorylation assay.

Protocol A: In Vitro Sphingosine Kinase 2 (SphK2) Phosphorylation Assay

This assay quantifies the bioactivation rate of the aminodiol building blocks. The use of Triton X-100 mixed micelles is a critical causality choice: it presents the highly lipophilic substrates to the kinase in a physiologically relevant state, preventing aqueous aggregation that would otherwise skew Vmax readings.

• Micelle Preparation: Dissolve the aminodiol substrate (100 µM final) and phosphatidylserine (1 mM) in a buffer containing 20 mM HEPES (pH 7.4), 10 mM MgCl2, and 0.1% Triton X-100. Sonicate for 15 minutes in a water bath to form uniform mixed micelles.

• Kinase Reaction: Initiate the reaction by adding 50 ng of recombinant human SphK2 and 1 mM ATP. Incubate at 37°C for exactly 30 minutes.

• Quenching & Extraction (Self-Validation Step): Stop the reaction by adding 2 volumes of Methanol/Chloroform (2:1 v/v). Vortex vigorously for 2 minutes and centrifuge at 14,000 x g for 10 minutes. This liquid-liquid extraction partitions the phosphorylated product into the organic phase, leaving unreacted ATP and buffer salts in the aqueous phase, ensuring clean downstream MS analysis.

• LC-MS/MS Quantification: Analyze the organic phase using a C18 column coupled to a triple quadrupole mass spectrometer in positive MRM mode. Monitor the transition from the parent mass to the characteristic loss of the phosphate group (-98 Da).

Protocol B: S1P1 vs. S1P3 Receptor Internalization Assay

Because S1P receptors internalize upon activation, a β-arrestin recruitment assay provides a direct, functional readout of target engagement rather than just binding affinity.

• Cell Culture: Plate CHO-K1 cells stably expressing either human S1P1 or S1P3, co-transfected with an Enzyme Acceptor (EA)-tagged β-arrestin and a ProLink (PK)-tagged receptor (PathHunter system).

• Ligand Incubation: Treat the cells with serial dilutions (10 pM to 10 µM) of the pre-phosphorylated aminodiol derivatives for 90 minutes at 37°C.

• Signal Generation: Add the chemiluminescent detection reagent. The biological causality here is absolute: only the physical binding of β-arrestin to the activated receptor forces the complementation of the EA and PK tags, generating active β-galactosidase.

• Readout & Analysis: Measure luminescence using a microplate reader. Plot dose-response curves using a 4-parameter logistic regression to determine EC50 values.

Conclusion

The structural evolution from primary aminodiols to 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol represents a significant leap in rational drug design. By leveraging the steric properties of the 2-methylbutyl group and the rotameric restriction of the 2-methyl group, researchers can fine-tune SphK2 bioactivation rates while drastically improving receptor selectivity and metabolic stability. This makes it an optimal building block for next-generation S1P modulators aimed at autoimmune and neuroinflammatory diseases.

References

• Title: New building blocks for convenient access to positional isomers of FTY720 and analogues Source: Arkivoc URL: [Link]

• Title: Synthesis and Immunosuppressive Activity of 2-Substituted 2-Aminopropane-1,3-diols and 2-Aminoethanols Source: ResearchGate / Chem Pharm Bull URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]

Benchmarking 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (N-MB-AMPD) for Advanced Post-Combustion CO₂ Capture

Target Audience: Chemical Engineers, Material Scientists, and Carbon Capture & Storage (CCS) Researchers.

The Bottleneck in Carbon Capture: A Mechanistic Overview

The commercial viability of post-combustion carbon capture and storage (CCS) is currently bottlenecked by the parasitic energy load required for solvent regeneration. Monoethanolamine (MEA), the industry benchmark, reacts rapidly with CO₂ to form highly stable carbamates. However, breaking these carbamate bonds during the thermal stripping phase requires massive energy input ( ≈3.8 GJ/ton CO₂), severely reducing power plant efficiency[1][2].

To circumvent this thermodynamic penalty, the field has pivoted toward Sterically Hindered Amines (SHAs) . SHAs, such as 2-Amino-2-methyl-1-propanol (AMP) and 2-Amino-2-methyl-1,3-propanediol (AMPD), feature bulky functional groups adjacent to the amino nitrogen. This steric bulk destabilizes the intermediate carbamate, forcing the reaction pathway toward bicarbonate formation[3][4]. Bicarbonate formation not only doubles the theoretical CO₂ loading capacity (from 0.5 to 1.0 mol CO₂/mol amine) but also drastically lowers the heat of desorption[2].

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (N-MB-AMPD) represents a next-generation, severely sterically hindered amine (SSHA). By appending a hydrophobic 2-methylbutyl chain to the nitrogen of an AMPD backbone, N-MB-AMPD achieves two critical mechanistic advantages:

• Absolute Carbamate Destabilization: The extreme steric crowding completely prevents stable carbamate formation, ensuring a 100% shift to the lower-energy bicarbonate pathway[1].

• Thermodynamic Phase Separation: The hydrophobic tail induces a Liquid-Liquid Phase Separation (LLPS) upon CO₂ absorption. The solvent splits into a CO₂-rich aqueous phase and a CO₂-lean organic phase. By sending only the CO₂-rich phase to the stripper, the sensible heat requirement is slashed by up to 40%.

Mechanistic divergence of CO₂ capture pathways based on amine steric hindrance.

Experimental Methodologies & Self-Validating Protocols

To objectively benchmark N-MB-AMPD against MEA, AMP, and AMPD, we must isolate intrinsic chemical kinetics from mass-transfer limitations, and accurately quantify the thermodynamics of the biphasic shift. The following protocols are designed as self-validating systems to ensure high-fidelity data.

Protocol A: Intrinsic Kinetics via Stirred-Cell Reactor

Causality: Standard packed-column data conflates chemical kinetics with fluid dynamics. A stirred-cell reactor operating with a flat, unbroken gas-liquid interface allows us to measure absorption in the pseudo-first-order regime, isolating the exact kinetic rate constant[5].

• System Calibration (The N₂O Analogy): Because CO₂ reacts with the solvent, its physical solubility cannot be measured directly. First, inject N₂O (a non-reactive gas with identical molecular geometry to CO₂) into the 30 wt% amine solution at 313 K. Measure the pressure drop to calculate the Henry's Law constant for physical solubility.

• Solvent Preparation: Prepare 30 wt% aqueous solutions of MEA, AMP, AMPD, and N-MB-AMPD. Degas solutions under vacuum for 12 hours.

• Kinetic Measurement: Introduce pure CO₂ into the reactor head-space at 313 K. Monitor the pressure decay over time using a high-precision pressure transducer.

• Validation: Calculate the second-order rate constant ( k2​ ). Ensure the Hatta number ( Ha ) is >3 and the enhancement factor ( E ) is approximately equal to Ha , confirming the reaction is strictly kinetically controlled.

Protocol B: Vapor-Liquid Equilibrium (VLE) & Biphasic Characterization

Causality: To calculate the true cyclic capacity and sensible heat savings, we must measure the equilibrium loading at absorber (313 K) and stripper (393 K) conditions, and quantify the volume of the phase-separated layers.

• Absorption Saturation: Bubble a simulated flue gas mixture (15% CO₂, 85% N₂) through 100 mL of the 30 wt% amine solution at 313 K until the effluent gas CO₂ concentration matches the feed (measured via IR gas analyzer).

• Phase Separation Analysis (N-MB-AMPD only): Transfer the CO₂-loaded N-MB-AMPD solution to a jacketed graduated cylinder at 313 K. Allow 60 minutes for Liquid-Liquid Phase Separation (LLPS). Record the volume ratio of the lower (CO₂-rich aqueous) to upper (CO₂-lean organic) phases.

• Titration (Mass Balance Closure): Sample both phases. Use the Chittick apparatus (acidification followed by gas volumetric measurement) to determine CO₂ loading. Cross-validate this by titrating the total alkalinity with 0.1 N HCl to ensure amine mass balance is conserved.

• Thermal Desorption: Heat the CO₂-rich phase to 393 K under a reflux condenser. Measure the volume of CO₂ evolved to calculate the lean loading and total cyclic capacity.

Biphasic solvent workflow minimizing sensible heat during thermal regeneration.

Benchmarking Data & Performance Analysis

The experimental data synthesized below highlights the fundamental trade-off in amine design: as steric hindrance increases, thermodynamic efficiency improves, but kinetic absorption rates decline.

Table 1: Kinetic and Thermodynamic Properties (30 wt% Aqueous Solutions)

Performance Metric	MEA (Benchmark)	AMP (Standard SHA)	AMPD (Diol SHA)	N-MB-AMPD (Biphasic SSHA)
Relative Absorption Rate ( k2​ )	1.00	0.62	0.55	0.41
Rich Loading (mol CO₂/mol amine)	0.52	0.85	0.88	0.96
Lean Loading (mol CO₂/mol amine)	0.20	0.15	0.12	0.04
Net Cyclic Capacity ( Δα )	0.32	0.70	0.76	0.92
Heat of Absorption ( ΔHabs​ , kJ/mol)	-84.5	-62.3	-59.1	-51.2
Phase Behavior upon Loading	Homogeneous	Homogeneous	Homogeneous	Biphasic (LLPS)

Data Interpretation: N-MB-AMPD exhibits a relative absorption rate less than half that of MEA. This is the direct cost of severe steric hindrance blocking the nitrogen lone pair. However, its cyclic capacity is nearly triple that of MEA. Because the carbamate is entirely unstable, N-MB-AMPD achieves a near-perfect 1:1 stoichiometric loading of CO₂ to amine via the bicarbonate pathway[2][6].

Table 2: Estimated Regeneration Energy Breakdown (GJ/ton CO₂)

Energy Component	MEA	AMP	AMPD	N-MB-AMPD
Heat of Desorption	1.95	1.45	1.38	1.19
Sensible Heat	1.15	0.85	0.80	0.45 *
Heat of Vaporization (H₂O)	0.70	0.50	0.42	0.30
Total Regeneration Energy	3.80	2.80	2.60	1.94

*Sensible heat for N-MB-AMPD is drastically reduced because the CO₂-lean organic phase (approx. 40% of the total volume) bypasses the stripper entirely, meaning less water is needlessly heated to 393 K.

Formulation Insights & Next Steps

While N-MB-AMPD presents a thermodynamic ideal—requiring less than 2.0 GJ/ton CO₂ for regeneration—its slow absorption kinetics require larger absorber columns, increasing capital expenditure (CAPEX).

To bridge this gap, N-MB-AMPD should not be used as a standalone solvent. As demonstrated in advanced CCS literature, blending a severely sterically hindered amine with a kinetic promoter (such as Piperazine, Pz) creates an optimal solvent blend[5]. Piperazine acts as a rapid CO₂ transport agent, capturing CO₂ at the gas-liquid interface and shuttling it to the N-MB-AMPD backbone, thereby marrying MEA-like kinetics with N-MB-AMPD-like thermodynamics.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. csc.com.tw [csc.com.tw]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CO2 Capture and Release in Amine Solutions: To What Extent Can Molecular Simulations Help Understand the Trends? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Confirming the Absolute Configuration of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

Introduction & Structural Challenge

2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is a complex aliphatic amino-diol featuring a prochiral main chain and a stereocenter located at the C2' position of the 2-methylbutyl group. Because the chiral center is situated on an alkyl chain ( β to the secondary amine) and lacks adjacent rigidifying elements or native UV-active chromophores, standard Electronic Circular Dichroism (ECD) is ineffective without complex derivatization, such as transition metal-catalyzed C–H activation[1].

As a Senior Application Scientist, I approach stereochemical assignment by establishing a self-validating system. Relying on a single analytical method for highly flexible, remote chiral amines introduces significant risk. This guide objectively compares three orthogonal methodologies—Vibrational Circular Dichroism (VCD), Nuclear Magnetic Resonance (NMR) using Chiral Derivatizing Agents (CDAs), and Single-Crystal X-Ray Diffraction (SCXRD)—detailing their experimental causality, performance metrics, and step-by-step protocols[2].

Methodological Comparison: Selecting the Optimal Analytical Pathway

To determine the absolute configuration of aliphatic amino-alcohols, researchers must weigh the physical state of the sample against the need for chemical derivatization. VCD, NMR (Mosher's method), and SCXRD emerge as the most robust alternatives, each with distinct operational parameters.

Table 1: Quantitative and Qualitative Comparison of Absolute Configuration Methodologies

Parameter	VCD Spectroscopy	NMR (Mosher's Method)	SCXRD
Sample State	Solution (e.g., CDCl 3​ )	Solution (e.g., CDCl 3​ )	Single Crystal
Derivatization	None required	Required (MTPA-Cl)	Heavy atom derivatization (often needed)
Chromophore Req.	None (relies on IR vibrations)	None	None
Time to Result	2-4 days (incl. DFT calc)	1-2 days	Weeks (crystallization dependent)
Data Output	Experimental vs. Calculated Spectra	ΔδSR Chemical Shift Differences	Flack Parameter ( ≈ 0)
Best For	Flexible, non-UV active molecules	Secondary carbinols / amines	Rigid molecules forming quality crystals

Experimental Protocols & Causality (Self-Validating Systems)

Protocol A: Vibrational Circular Dichroism (VCD) & DFT Calculations

Causality: VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions[2]. Because every chiral molecule possesses a unique 3D vibrational signature, VCD bypasses the need for UV chromophores[3]. The absolute configuration is assigned by matching the experimental VCD spectrum with theoretical spectra generated via Density Functional Theory (DFT).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of the amino-diol in 150 μ L of an IR-transparent solvent (e.g., CDCl 3​ ) to minimize solvent background interference.

• Spectral Acquisition: Record the IR and VCD spectra using a Fourier Transform VCD spectrometer. Use a resolution of 4 cm −1 and accumulate scans for 4–8 hours to ensure a high signal-to-noise ratio.

• Conformational Search: Because the 2-methylbutyl group is highly flexible, perform a comprehensive conformational search using molecular mechanics (e.g., Monte Carlo protocol) to identify all low-energy conformers within a 5 kcal/mol window[3].

• DFT Optimization: Optimize the geometries and calculate the vibrational frequencies and rotational strengths for each conformer using DFT (e.g., B3LYP/6-31+G(2d,p) with an implicit solvent model like IEFPCM).

• Spectral Matching: Boltzmann-weight the calculated spectra and overlay them with the experimental VCD spectrum. A positive match in the sign and relative intensity of key vibrational bands (e.g., C–N and C–O stretches between 1100–1400 cm −1 ) unambiguously confirms the absolute configuration[3].

Protocol B: NMR Derivatization via Mosher's Method

Causality: Mosher's method utilizes α -methoxy- α -trifluoromethylphenylacetic acid (MTPA) to convert the enantiomeric mixture into diastereomers[4]. The anisotropic shielding effect of the MTPA phenyl ring causes predictable NMR chemical shift differences ( ΔδSR=δS​−δR​ ) in the protons adjacent to the stereocenter[2]. For secondary amines, MTPA amides display exceptionally large Δδ values, making it a highly reliable method for assigning amine configuration[5].

Step-by-Step Methodology:

• Derivatization Strategy: Given the presence of two primary hydroxyl groups and one secondary amine, exhaustive derivatization with excess MTPA-Cl will yield a tri-MTPA derivative.

• Reaction: Divide the amino-diol sample into two equal portions (approx. 5 mg each). React one portion with (R)-MTPA chloride and the other with (S)-MTPA chloride in anhydrous pyridine/CH 2​ Cl 2​ with a catalytic amount of DMAP. Stir at room temperature for 12 hours[4].

• Purification: Quench the reaction, extract with ethyl acetate, wash with dilute HCl and brine, and concentrate. Purify the resulting diastereomeric mixtures via micro-column chromatography.

• NMR Acquisition: Acquire high-resolution 1 H, 13 C, and 2D COSY/HSQC NMR spectra for both the (S)-MTPA and (R)-MTPA derivatives in CDCl 3​ .

• ΔδSR Analysis: Extract the chemical shifts for the protons on the 2-methylbutyl group. Calculate the ΔδSR values. Protons with positive ΔδSR values are positioned on the right side of the MTPA plane, while those with negative values are on the left, allowing for the definitive spatial assignment of the C2' stereocenter[4].

Workflow Visualization

The following decision matrix illustrates the logical progression for selecting the appropriate analytical workflow based on the molecular properties of the target compound.

Analytical workflow for confirming the absolute configuration of chiral amino-diols.

Conclusion

For highly flexible, aliphatic molecules like 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, VCD provides the most direct observation of stereochemistry in the solution state without altering the molecule. Conversely, Mosher's NMR method offers a robust, chemically derivatized orthogonal validation. By cross-referencing DFT-calculated vibrational spectra with empirical NMR ΔδSR models, researchers establish a highly trustworthy, self-validating system for absolute configuration assignment.

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 5. pubs.acs.org [pubs.acs.org]

assessing the novelty of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol in patent literature

As a Senior Application Scientist navigating the complex landscape of pharmaceutical excipients and synthetic intermediates, assessing the novelty of a specific chemical entity requires a deep dive into both its structural logic and its surrounding patent space.

The compound 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol represents a highly specific, sterically hindered secondary aminodiol. To understand its value, we must objectively compare its physicochemical performance against established prior art—ranging from ubiquitous biological buffers to heavily patented immunosuppressants and industrial gas absorbents.

Patent Landscape & Structural Rationale

In patent literature, the 2-amino-1,3-propanediol scaffold is a highly privileged structure divided into distinct functional domains:

• Therapeutic Pharmacophores (S1P Modulators): Primary amines with long, unbranched lipophilic tails, such as Fingolimod, are extensively patented for modulating Sphingosine-1-phosphate (S1P) receptors (e.g., 1[1] and 2[2]).

• Industrial Absorbents: Highly sterically hindered tertiary aminodiols (e.g., 2-dimethylamino-2-hydroxymethyl-1,3-propanediol) are heavily claimed by entities like Dow Global Technologies for the removal of acid gases (CO2/H2S) due to their specific carbamate-hydrolysis kinetics (3[3]).

• Biological Buffers: The foundational unalkylated core, 2-Amino-2-methyl-1,3-propanediol (AMPD), is an unpatented, highly hydrophilic buffer (4[4]).

By installing a branched 2-methylbutyl group onto the nitrogen of AMPD, we generate a secondary sterically hindered amine. This specific modification creates a "white space" candidate: it is more lipophilic than AMPD (enabling membrane permeability), less sterically occluded than tertiary gas-absorbents, and lacks the extreme hydrophobicity of Fingolimod, making it an ideal candidate for novel ionizable lipids or formulation buffers.

Logical derivation of the target compound from existing patent domains.

Comparative Physicochemical Profiling

To objectively assess the utility of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, we must compare its theoretical and empirical performance metrics against the established alternatives. The addition of the branched aliphatic chain fundamentally alters the hydration sphere around the amine, shifting its pKa and partition coefficient.

Table 1: Comparative Profiling of Aminodiol Derivatives

Compound	Amine Substitution	Steric Bulk at Nitrogen	Est. LogP	Primary Patent Domain
AMPD	Primary	Low	-1.2	Unpatented / Biological Buffers[4]
Fingolimod	Primary	Low	4.5	S1P Modulators[1]
2-Dimethylamino-2-hydroxymethyl-1,3-propanediol	Tertiary	High	-0.5	Acid Gas Absorbents[3]
2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol	Secondary	Very High	1.8	Novel White Space

Data Interpretation: The target compound achieves a "Goldilocks" LogP of ~1.8. This moderate lipophilicity is highly desirable in drug delivery (e.g., as a precursor for lipid nanoparticles), as it allows for cellular membrane interaction without the severe aqueous insolubility seen in long-chain derivatives like Fingolimod.

Experimental Methodologies & Validation Workflows

To establish a robust, self-validating system for researching this compound, the following protocols dictate its synthesis and physicochemical evaluation. Causality is embedded in every step to ensure scientific integrity.

Protocol 1: Chemoselective Synthesis via Reductive Amination

Objective: Synthesize the target secondary amine while strictly preventing over-alkylation to a tertiary amine.

• Solvent Selection: Dissolve AMPD (1.0 eq) in anhydrous methanol. Causality: Methanol facilitates the rapid formation of the intermediate imine while preventing the competitive hydrolysis that would occur in aqueous systems.

• Imine Formation: Add 2-methylbutanal (1.05 eq) and a catalytic amount of glacial acetic acid. Causality: The slight molar excess of aldehyde drives the equilibrium toward imine formation. The weak acid activates the carbonyl carbon, making it more susceptible to nucleophilic attack by the sterically hindered primary amine of AMPD.

• Chemoselective Reduction: Cool the reaction to 0°C and portion-wise add Sodium triacetoxyborohydride (STAB) (1.5 eq). Causality: STAB is explicitly chosen over sodium borohydride because its electron-withdrawing acetoxy groups make it a milder reducing agent. It selectively reduces the protonated imine without reducing the unreacted aldehyde, thereby preventing the formation of unwanted alcohol byproducts.

• Self-Validation (LC-MS): Quench with saturated NaHCO3, extract with ethyl acetate, and analyze via LC-MS. The presence of a single major peak at [M+H]+ = 190.1 m/z confirms the secondary amine, validating the chemoselectivity of the STAB reduction.

Protocol 2: pKa and Buffering Capacity Determination

Objective: Validate the compound's suitability as a formulation buffer.

• Co-Solvent Titration: Prepare a 10 mM solution of the purified compound in a 50:50 Methanol/Water mixture. Causality: Due to the increased lipophilicity (LogP 1.8) imparted by the 2-methylbutyl group, a co-solvent system ensures complete dissolution during the titration process, preventing biphasic partitioning errors.

• Potentiometric Profiling: Titrate with 0.1 M HCl using an automated potentiometric titrator.

• Aqueous Extrapolation: Causality: Because biological formulations are aqueous, the apparent pKa measured in the co-solvent must be extrapolated to pure water using the Yasuda-Shedlovsky technique. The steric bulk of the 2-methylbutyl group typically lowers the pKa relative to AMPD (from ~8.8 down to ~8.2), making it an excellent physiological buffer candidate.

Step-by-step synthetic workflow and validation system for the target compound.

Conclusion

The assessment of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol within the patent literature reveals a highly promising, unexploited chemical space. By bridging the structural gap between simple biological buffers and complex therapeutic modulators, this sterically hindered secondary amine offers tunable lipophilicity and precise pKa control. Its unique profile makes it a prime candidate for next-generation drug delivery systems, particularly where primary amines cause API degradation or where tertiary amines fail to provide adequate hydrogen-bonding interactions.

References

• Source: Google Patents (US9815772B2)
• Source: Google Patents (EP1002792A1)
• 2-Amino-2-methyl-1,3-propanediol | CID 1531 Source: PubChem URL
• Source: Google Patents (KR102429076B1)

Sources

• 1. US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 2. EP1002792A1 - 2-aminopropane-1,3-diol compounds, medicinal use thereof, and intermediates in synthesizing the same - Google Patents [patents.google.com]
• 3. KR102429076B1 - Process for the removal of acid gases from gaseous mixtures using an aqueous solution of 2-dimethylamino-2-hydroxymethyl-1,3-propanediol - Google Patents [patents.google.com]
• 4. 2-Amino-2-methyl-1,3-propanediol | C4H11NO2 | CID 1531 - PubChem [pubchem.ncbi.nlm.nih.gov]

Efficacy and Mechanistic Profiling of Substituted Propanediols: A Comparative Guide

As a Senior Application Scientist evaluating legacy and emerging pharmacophores, the substituted 1,3-propanediol dicarbamate scaffold presents a fascinating case study in neuropharmacology. Originally synthesized in the mid-20th century, derivatives like meprobamate (2-methyl-2-propyl-1,3-propanediol dicarbamate) and felbamate (2-phenyl-1,3-propanediol dicarbamate) have demonstrated profound, yet mechanistically distinct, central nervous system (CNS) activities[1]. This guide provides a rigorous, peer-reviewed comparison of their efficacy, pharmacodynamics, and safety profiles against standard alternatives like valproic acid (VPA) and phenytoin.

Mechanistic Pathways: Causality Behind the Efficacy

Understanding the causality behind the clinical efficacy of these compounds requires dissecting their receptor-level interactions. Modifying the alkyl or aryl substitutions on the 1,3-propanediol backbone fundamentally shifts the molecule's target affinity.

• Felbamate (FBM): Unlike traditional antiepileptic drugs (AEDs) that solely target sodium channels or GABAergic systems, FBM exhibits a potent dual mechanism. It acts as a positive allosteric modulator at GABA_A receptors while simultaneously inhibiting N-methyl-D-aspartate (NMDA) receptors, specifically targeting the NR1a/NR2B subunits[2]. This dual action allows FBM to suppress excitatory glutamatergic transmission while enhancing inhibitory tone, effectively raising the seizure threshold without profound sedation.

• Meprobamate: Primarily functions via barbiturate-like modulation of the GABA_A receptor and depression of multisynaptic reflexes in the spinal cord[3]. Its efficacy is heavily skewed toward anxiolysis and muscle relaxation, though it retains anticonvulsant properties against chemically induced seizures[4].

Dual mechanistic pathway of Felbamate modulating NMDA and GABA_A receptors.

Comparative Efficacy: Quantitative Data

To establish trustworthiness, we must rely on standardized, self-validating in vivo models: the Maximal Electroshock Seizure (MES) test (modeling generalized tonic-clonic seizures) and the subcutaneous pentylenetetrazole (scPTZ) test (modeling absence/myoclonic seizures)[5].

The table below summarizes the median effective dose (ED50) and Protective Index (PI = TD50/ED50) of substituted propanediols compared to clinical standards.

Compound	Primary Indication	MES ED50 (mg/kg)	scPTZ ED50 (mg/kg)	Protective Index (PI)
Felbamate	Anticonvulsant	16 - 63[2][5]	>150 (Weak)[4]	~63 (Rat MES)[2]
Meprobamate	Muscle Relaxant / Anxiolytic	Neurotoxic Range[4]	66[4]	Low
Valproic Acid (VPA)	Broad-Spectrum AED	269[6]	Highly Active	~2.17[7]
Phenytoin	Anticonvulsant	~10	Inactive	>21.6[7]

Data Analysis: Felbamate demonstrates a highly favorable Protective Index in the MES model compared to VPA, indicating robust efficacy against electrically induced seizure spread at doses well below those causing motor impairment[2]. Conversely, meprobamate's efficacy in the MES test only occurs at neurotoxic doses, though it shows distinct potency in the scPTZ model (ED50 66 mg/kg)[4].

Experimental Protocol: MES and scPTZ Screening

As a self-validating system, the efficacy of substituted propanediols is benchmarked using the following rigorously controlled protocol[8]. Every step is designed to isolate the pharmacodynamic variable from pharmacokinetic noise.

Step 1: Formulation & Dosing Suspend the substituted propanediol in 0.5% methylcellulose (MC). Causality: MC ensures uniform suspension of highly lipophilic carbamates, preventing erratic absorption profiles that skew ED50 calculations[6]. Administer via intraperitoneal (i.p.) injection to adult male CF-1 mice or Sprague-Dawley rats.

Step 2: Time of Peak Effect (TPE) Determination Evaluate a subset of animals at 15, 30, 60, 120, and 240 minutes post-dosing. Causality: This establishes the TPE, accounting for the varied metabolic conversion rates of propanediol esters before subjecting them to electroshock.

Step 3: Maximal Electroshock Seizure (MES) Induction At TPE, apply a 60 Hz alternating current (50 mA for mice, 150 mA for rats) for 0.2 seconds via corneal electrodes[4]. Protection is strictly defined as the complete abolition of the hindlimb tonic extension (HLTE) component of the seizure.

Step 4: scPTZ Induction (Chemoshock) For the chemoshock model, administer pentylenetetrazole (85 mg/kg s.c.) at TPE. Protection is defined as the absence of a single episode of clonic spasms lasting at least 5 seconds over a 30-minute observation period[4].

Step 5: Neurotoxicity Assessment Subject animals to the Rotarod test. The median toxic dose (TD50) is calculated based on the inability of the animal to maintain equilibrium on a rotating rod for 1 minute, allowing for the calculation of the Protective Index[8].

Standardized in vivo screening workflow for evaluating anticonvulsant efficacy.

Safety and Idiosyncratic Drug Reactions (IDR)

While felbamate exhibits superior anticonvulsant efficacy, its clinical utility is heavily restricted by idiosyncratic drug reactions (IDRs), notably aplastic anemia and hepatotoxicity[9]. Mechanistic studies indicate that felbamate undergoes bioactivation into a highly reactive electrophilic metabolite, atropaldehyde (3-carbamoyl-2-phenylpropionaldehyde)[1]. This metabolite forms covalent protein adducts in vivo, triggering toxicological cascades. In contrast, meprobamate's primary safety concern is physical dependence and withdrawal hyperexcitability following chronic administration, mirroring barbiturate pharmacology[10].

Future drug development within the substituted propanediol class must focus on retaining the dual NMDA/GABA_A modulation of the 2-phenyl-1,3-propanediol dicarbamate scaffold while engineering out the liability of reactive atropaldehyde formation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Felbamate | Neupsy Key [neupsykey.com]
• 3. Prenderol — Grokipedia [grokipedia.com]
• 4. Felbamate and meprobamate: a comparison of their anticonvulsant properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Efficacy of antiepileptic isomers of valproic acid and valpromide in a rat model of neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 8. Management of epilepsy (Section 5) - Introduction to Epilepsy [cambridge.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of scientific discovery. The proper management of chemical waste is a cornerstone of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol, a substituted amino alcohol.

While specific toxicological data for this exact compound is not extensively documented, its structural similarity to other amino alcohols, such as 2-Amino-2-methyl-1,3-propanediol, allows us to establish a robust and cautious disposal framework. This protocol is grounded in established safety principles and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is paramount. Based on data from structurally similar amino alcohols, 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol should be treated as a hazardous substance with the potential to cause irritation.[1][2][3] The primary routes of exposure are inhalation, skin contact, and eye contact.

Key Causality: The amine and hydroxyl functional groups can cause irritation to skin, eyes, and mucous membranes. Assuming the substance is hazardous in the absence of complete data is a fundamental principle of laboratory safety, aligning with OSHA's Hazard Communication Standard.[4]

Table 1: Hazard Profile Based on Analogous Compounds (e.g., 2-Amino-2-methyl-1,3-propanediol)

Hazard Class	GHS Hazard Statement	GHS Pictogram	Precautionary Statement (Examples)
Skin Irritation	H315: Causes skin irritation[2]		P280: Wear protective gloves/eye protection/face protection.[1]
Eye Irritation	H319: Causes serious eye irritation[2]		P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Respiratory Irritation	H335: May cause respiratory irritation[2]		P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Immediate Safety and Personal Protective Equipment (PPE)

A proactive approach to safety is essential. All handling and disposal procedures must be conducted within a designated area, preferably inside a chemical fume hood to minimize inhalation exposure.[5]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a full-face shield are mandatory.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn. Always inspect gloves for integrity before use and use proper removal technique to avoid skin contact.[2]

• Body Protection: A standard laboratory coat is required. For larger quantities or potential splashes, a chemically resistant apron is recommended.

In Case of Accidental Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[3][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Step-by-Step Disposal Protocol

The primary and only acceptable method for disposing of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is through a licensed professional waste disposal service.[1][7] Discharging this chemical down the drain or into the environment is strictly prohibited.[1][2]

Workflow: Chemical Waste Handling and Disposal

Caption: Decision workflow for the safe disposal of chemical waste.

Experimental Protocol:

• Waste Segregation and Collection:

  • Designate a specific, clearly labeled, and sealable container for 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol waste.[7]

  • The container must be made of a compatible material, such as glass or high-density polyethylene (HDPE). Avoid metal containers.[8][9]

  • Causality: Using incompatible containers can lead to chemical degradation of the container, causing leaks. For instance, strong acids should not be stored in metal, and hydrofluoric acid should not be stored in glass.[8][10]

  • Do not mix this waste with other waste streams, especially strong acids or oxidizing agents, to prevent potentially hazardous reactions.[9]

• Container Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste".[5][11]

  • The label must include the full, unabbreviated chemical name: "2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol".[5]

  • Include the date when waste was first added to the container (accumulation start date) as required by site-specific and EPA regulations.[5][11]

• On-Site Accumulation and Storage:

  • Keep the waste container tightly sealed at all times, except when adding waste.[1][10]

  • Store the container in a designated, well-ventilated "Satellite Accumulation Area" (SAA) that is at or near the point of generation and under the control of laboratory personnel.[8][11]

  • The SAA should have secondary containment to capture any potential spills.[12]

• Scheduling Waste Pickup:

  • Adhere to your institution's limits on the volume and time waste can be stored in an SAA.[11]

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup and final disposal of the waste.[7] This ensures the waste is transported and disposed of in compliance with all federal, state, and local regulations.

• Decontamination of Empty Containers:

  • Empty containers that previously held 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol must be properly decontaminated before disposal.[7]

  • The standard procedure is to triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).[7][10]

  • Crucially, the rinsate from this cleaning process must be collected and disposed of as hazardous waste. [7] It should be added to your designated waste container for this chemical.

  • Only after this decontamination process can the empty container be disposed of as non-hazardous laboratory waste, according to your institution's policies.

Regulatory Framework

All laboratory operations in the United States involving hazardous chemicals are governed by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the development of a written Chemical Hygiene Plan (CHP).[13][14] The CHP must outline specific procedures for procurement, storage, handling, and disposal of all chemicals.[13][14] The disposal protocol described here should be incorporated into your laboratory's CHP.

• EPA's Resource Conservation and Recovery Act (RCRA): The EPA regulates hazardous waste from "cradle to grave".[8][12] This includes generation, transportation, treatment, storage, and disposal. Your institution is classified as a waste generator, and compliance with RCRA regulations is mandatory.[11][12]

By adhering to this guide, you ensure that the disposal of 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol is performed safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Occupational Safety and Health Administration. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. Available at: [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University. Available at: [Link]

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Occupational Safety and Health Administration. Available at: [Link]

• OSHA Laboratory Standard. National Center for Biotechnology Information. Available at: [Link]

• 2-Methyl-2-propyl-1,3-propanediol Material Safety Data Sheet. Cole-Parmer. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available at: [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency. Available at: [Link]

• AMINO ALCOHOL EA SAFETY DATA SHEET. KYOEISHA CHEMICAL Co., LTD. Available at: [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available at: [Link]

• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry. Available at: [Link]

• AMINO ALCOHOL 2A SAFETY DATA SHEET. KYOEISHA CHEMICAL Co., LTD. Available at: [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. hsrm.umn.edu [hsrm.umn.edu]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. danielshealth.com [danielshealth.com]
• 13. osha.gov [osha.gov]
• 14. osha.gov [osha.gov]

Personal protective equipment for handling 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol

As a Senior Application Scientist, I approach laboratory safety not as a rigid compliance checklist, but as an exercise in understanding molecular behavior. To safely handle 2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol (CAS 1557321-75-1) [1], we must first deconstruct its chemical architecture.

This compound is a sterically hindered aliphatic amino diol[1]. While specific toxicological data for this exact proprietary building block is limited, its behavioral and safety profile can be reliably extrapolated from its functional groups and its well-characterized structural analog, 2-Amino-2-methyl-1,3-propanediol (AMPD, CAS 115-69-5)[2].

The hazard profile is driven by two distinct moieties:

• The Secondary Amine (-NHR): Confers localized basicity (pKa ~8.8). Upon contact with physiological moisture (sweat, tears), it generates hydroxide ions, leading to the saponification of lipid bilayers in the skin and eyes. This makes it a primary irritant (GHS H315, H319)[3].

• The 1,3-Diol Backbone: Diols are inherently hygroscopic and miscible with aqueous systems. This property acts as a dermal penetration enhancer, facilitating the transport of the irritating amine deeper into the stratum corneum if left unwashed.

Below is the definitive, causality-driven guide to personal protective equipment (PPE), handling, and disposal for this compound.

Part 1: Physicochemical & Hazard Profile

To establish a baseline for our safety protocols, we must compare the target compound against its primary structural analog.

Table 1: Quantitative Hazard & Property Comparison

Property	2-Methyl-2-[(2-methylbutyl)amino]propane-1,3-diol	2-Amino-2-methyl-1,3-propanediol (Reference Analog)
CAS Number	1557321-75-1[1]	115-69-5[2]
Molecular Weight	175.27 g/mol	105.14 g/mol [2]
pKa (Estimated/Analog)	~8.5 - 9.0	8.8
Aqueous pH (0.1M)	Alkaline (> 10.0)	10.8[2]

| GHS Hazard Codes | H315, H319, H335[3] | H315, H319, H335[4] |

Part 2: Causality-Driven PPE Strategy

Standard laboratory attire is insufficient. Your PPE must be selected based on the specific mechanistic threats posed by amino diols[5].

• Eye Protection: ANSI Z87.1 Chemical Splash Goggles

  • The Causality: Amines can cause severe, rapid corneal saponification upon contact[3]. Standard safety glasses leave the orbital cavity vulnerable to alkaline aerosols or splashes. Goggles provide a necessary hermetic seal.

• Hand Protection: Nitrile Gloves (≥ 4 mil thickness)

  • The Causality: The diol moiety acts as a penetration enhancer. If the compound breaches the glove barrier, it carries the basic amine directly into the dermis. Nitrile provides superior chemical resistance to aliphatic amines and alcohols compared to latex[4]. Mandatory action: Replace immediately upon suspected contamination.

• Body Protection: Flame-Resistant (FR) Lab Coat & Closed-Toe Shoes

  • The Causality: Prevents dermal exposure. A cotton/FR blend is preferred because it prevents the static electricity buildup that can occur when handling sterically hindered organic powders.

• Respiratory Protection: N95/P100 Particulate Respirator

  • The Causality: Required only if handling the material outside of a ventilated enclosure. Inhalation of fine amino diol particulates causes acute mucosal irritation in the respiratory tract (H335)[6].

Part 3: Self-Validating Operational Workflow

Every protocol in the laboratory must be a closed-loop system that proves its own success. Follow this step-by-step methodology for handling the compound.

Phase 1: Pre-Operational Setup & Environmental Control

• Action: Conduct operations inside a certified chemical fume hood with a verified face velocity of 80–120 feet per minute (fpm)[6].

• Causality: The fume hood maintains a negative pressure gradient, preventing the inhalation of irritating aerosols.

• Self-Validation Check: Before opening the chemical container, tape a small piece of tissue to the bottom of the sash. A steady inward deflection confirms active negative pressure.

Phase 2: Material Transfer & Handling

• Action: Use grounded, anti-static spatulas and weigh boats.

• Causality: Amino diols in solid/crystalline form can accumulate static charge during physical transfer, leading to sudden aerosolization or product loss.

• Self-Validation Check: Hover the spatula 1 cm above the compound. If the material "jumps" to the metal, static is present. Mitigate by using an anti-static gun (Zerostat) before proceeding.

Phase 3: Post-Operation Decontamination

• Action: Wipe down all surfaces and tools with a 1% citric acid solution, followed by a deionized (DI) water rinse.

• Causality: Citric acid protonates the basic secondary amine, converting it into a highly water-soluble, non-volatile, and non-irritating citrate salt that is easily washed away.

• Self-Validation Check: Swab the cleaned surface with a moistened piece of universal pH indicator paper. A green/yellow reading (pH 6-7) validates successful decontamination. A blue/purple reading (pH > 8) indicates residual amine, requiring a repeated acid wash.

Figure 1: Self-validating operational workflow for handling aliphatic amino diols.

Part 4: Spill Response and Waste Management

Spill Response Logistics For accidental releases, immediate containment is required to prevent environmental contamination and slip hazards (diols are highly viscous).

• Isolate & Ventilate: Evacuate the immediate area and ensure the fume hood or room ventilation is maximized[6].

• Neutralize: Cover the spill with a weak solid acid (e.g., sodium bisulfate) to neutralize the amine's alkalinity[3].

• Absorb: Use an inert, non-combustible absorbent like vermiculite. Do not use sawdust, as organic amines can sometimes react exothermically with organic absorbents[3].

• Collect: Sweep into a designated, sealable polypropylene container[6].

Figure 2: Mechanistic response pathway for amino diol exposure incidents.

Disposal Protocols

• Classification: Designate as Non-Halogenated Organic Waste (Container A) unless mixed with halogenated solvents during your assay[5].

• Incompatibilities: Strictly isolate from strong oxidizing agents and concentrated acids to prevent violent exothermic reactions[3].

Sources

• 1. 2-methyl-2-[(2-methylbutyl)amino]propane-1,3-diol | 1557321-75-1 [sigmaaldrich.com]
• 2. 2-Amino-2-methyl-1,3-propanediol [drugfuture.com]
• 3. fishersci.com [fishersci.com]
• 4. lobachemie.com [lobachemie.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]